3-(4-Bromobutoxy)-N,N-dimethylaniline

• CAS: 869941-05-9

Core Science & Biosynthesis

Comprehensive Characterization and Synthetic Utility of 3-(4-Bromobutoxy)-N,N-dimethylaniline

Executive Summary

In modern drug discovery and chemical biology, the design of bifunctional intermediates is critical for the rapid assembly of complex architectures, such as Proteolysis Targeting Chimeras (PROTACs), fluorescent probes, and antibody-drug conjugates (ADCs). As a Senior Application Scientist, I frequently leverage 3-(4-Bromobutoxy)-N,N-dimethylaniline as a highly strategic building block. This molecule combines the potent electron-donating properties of an N,N-dimethylaniline core with the highly reactive, flexible electrophilic handle of a 4-bromobutoxy chain.

This technical guide provides an in-depth analysis of its physicochemical properties, the mechanistic rationale behind its structural design, and a self-validating synthetic protocol for its preparation and downstream application.

Physicochemical Profiling & Structural Parameters

To effectively utilize this intermediate in synthetic workflows, researchers must first understand its fundamental physical and structural parameters. The quantitative data is summarized in the table below:

Parameter	Value / Description
Chemical Name	3-(4-Bromobutoxy)-N,N-dimethylaniline
Molecular Formula	C₁₂H₁₈BrNO
Molecular Weight	272.18 g/mol
Exact Mass	271.0572 m/z
Core Structure	N,N-dimethylaniline
Functional Handle	4-bromobutoxy chain (at the meta position)
Appearance	Pale yellow to off-white viscous oil or low-melting solid
Solubility	Soluble in DCM, EtOAc, DMF, DMSO; Insoluble in water

Mechanistic Rationale: Structural Design & Causality

The utility of 3-(4-Bromobutoxy)-N,N-dimethylaniline is rooted in its dual-functionality, which allows it to act as both a nucleophile (at the aromatic ring) and an electrophile (at the terminal bromide).

• The N,N-Dimethylaniline Core (Electron Donor): The lone pair of electrons on the dimethylamino nitrogen delocalizes into the aromatic ring, significantly increasing the electron density at the ortho and para positions. This "push-pull" electronic configuration is a foundational element in the synthesis of environmentally sensitive fluorophores (e.g., rhodamine and rosamine dyes), where the aniline derivative undergoes electrophilic aromatic substitution[1].

• The 4-Bromobutoxy Linker (Electrophilic Handle): The meta-alkoxy group provides additional electron density to the ring without sterically hindering the reactive ortho/para centers. More importantly, the 4-carbon alkyl chain serves as an optimal spacer. It is long enough to prevent steric clashes during subsequent bioconjugation steps, yet short enough to avoid the extreme hydrophobicity and aggregation issues associated with longer aliphatic chains (e.g., PEGylation alternatives). The terminal primary bromide is primed for rapid S_N2 displacement by target amines or thiols[2].

Synthetic Methodology: Williamson Ether Assembly

The synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline is achieved via a classic Williamson Ether Synthesis, coupling 3-(dimethylamino)phenol with 1,4-dibromobutane[3].

Step-by-Step Protocol & Causality

• Step 1: Deprotonation. Dissolve 1.0 equivalent of 3-(dimethylamino)phenol in anhydrous N,N-Dimethylformamide (DMF). Add 2.5 equivalents of anhydrous Potassium Carbonate (K₂CO₃).

  • Causality: K₂CO₃ is selected as a mild, heterogeneous base. It is sufficiently basic to quantitatively deprotonate the phenol (pKa ~9.5) to form a highly nucleophilic phenoxide, but mild enough to prevent unwanted E2 elimination side-reactions on the alkyl halide[2].

• Step 2: Alkylation. Introduce 5.0 equivalents of 1,4-dibromobutane to the stirring suspension.

  • Causality: A large stoichiometric excess of the dibromoalkane is absolutely critical. If a 1:1 ratio is used, the newly formed mono-alkylated product can be attacked by another phenoxide molecule, resulting in a symmetrical, unreactive dimer (1,4-bis(3-(dimethylamino)phenoxy)butane). The excess drives statistical mono-alkylation[3].

• Step 3: Thermal Activation. Heat the reaction mixture to 70 °C under an inert nitrogen atmosphere for 6–8 hours.

  • Causality: Thermal energy is required to overcome the activation barrier for the S_N2 displacement of the primary bromide.

• Step 4: Workup. Cool the mixture to room temperature, quench with distilled water, and extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers extensively with brine (5x) to remove the DMF solvent. Dry over Na₂SO₄ and concentrate under reduced pressure.

• Step 5: Purification. Purify the crude mixture via silica gel flash chromatography (Hexanes/EtOAc gradient) or vacuum distillation to remove the excess 1,4-dibromobutane.

Self-Validating Quality Control (QC) System

To ensure the integrity of the protocol, the system must be self-validating before proceeding to downstream applications:

• TLC Validation: The product spot will appear significantly less polar (higher R_f) than the starting phenol under UV light (254 nm).

• ¹H NMR Validation: Success is confirmed by the disappearance of the phenolic -OH broad singlet, and the emergence of two distinct triplets integrating to 2 protons each: ~4.0 ppm (Ar-O-CH₂ -) and ~3.4 ppm (-CH₂ -Br).

Figure 1: Williamson ether synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Downstream Workflow: Alkylation and Bioconjugation

Once synthesized and validated, the terminal bromide of 3-(4-Bromobutoxy)-N,N-dimethylaniline serves as an anchor point for building complex conjugates.

In a typical bioconjugation workflow, this intermediate is reacted with a target scaffold containing a primary/secondary amine or a thiol (e.g., a target-binding ligand for a PROTAC). The reaction is typically carried out in Acetonitrile (MeCN) using N,N-Diisopropylethylamine (DIPEA) as a non-nucleophilic base. The S_N2 displacement of the bromide yields a stable secondary/tertiary amine or thioether linkage, seamlessly integrating the electron-rich aniline core into the final therapeutic or diagnostic architecture[1].

Figure 2: Downstream bioconjugation utilizing the bromobutoxy linker.

References

• Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• The Williamson Ether Synthesis Source: Master Organic Chemistry URL:[Link]

• Poly(styrene-co-4-vinylbenzyl chloride) Conjugated with 3-(Dimethylamino)phenol: Synthesis and Antibacterial Activity Source: Bulletin of the Korean Chemical Society (ResearchGate) URL:[Link]

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Mechanism of action for 3-(4-Bromobutoxy)-N,N-dimethylaniline in organic synthesis

An In-depth Technical Guide to the Synthesis and Reaction Mechanisms of 3-(4-Bromobutoxy)-N,N-dimethylaniline

Introduction

In the landscape of modern organic synthesis, the strategic design of bifunctional molecules offers a powerful platform for the construction of complex molecular architectures. 3-(4-Bromobutoxy)-N,N-dimethylaniline is a compound of significant synthetic potential, embodying this principle through its dual reactivity. It incorporates a nucleophilic and electronically rich aromatic system in the form of the N,N-dimethylaniline moiety, and a versatile electrophilic alkylating chain, the 4-bromobutoxy group. This guide provides an in-depth exploration of the synthesis, mechanism of action, and synthetic applications of this valuable reagent, grounded in established chemical principles. While direct literature on this specific molecule is not extensive, its reactivity can be confidently inferred from the well-documented chemistry of its constituent functional groups. This whitepaper is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound in their synthetic endeavors.

Synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline

The most direct and efficient route to 3-(4-Bromobutoxy)-N,N-dimethylaniline is via a Williamson ether synthesis. This reaction involves the deprotonation of the hydroxyl group of 3-hydroxy-N,N-dimethylaniline to form a phenoxide, which then acts as a nucleophile to displace the bromide from an excess of 1,4-dibromobutane. The use of an excess of the dibromoalkane is crucial to minimize the formation of the bis-alkylation product.

Experimental Protocol: Synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline

• Reagent Preparation : To a solution of 3-hydroxy-N,N-dimethylaniline (1.0 eq.) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a suitable base (e.g., potassium carbonate, 1.5 eq.).

• Reaction Initiation : Stir the mixture at room temperature for 30 minutes to ensure complete formation of the phenoxide.

• Addition of Alkylating Agent : Add 1,4-dibromobutane (3.0 eq.) to the reaction mixture.

• Reaction Conditions : Heat the reaction mixture to 60-80°C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up : Upon completion, cool the reaction mixture to room temperature and filter to remove inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification : Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica gel to afford the pure 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Caption: Workflow for the synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Mechanism of Action as an Alkylating Agent

The primary and most predictable mode of action for 3-(4-Bromobutoxy)-N,N-dimethylaniline is as an alkylating agent.[1] The terminal bromine on the butoxy chain is a good leaving group, and the carbon to which it is attached is susceptible to nucleophilic attack. This reactivity is characteristic of alkyl halides and is fundamental to the construction of carbon-heteroatom and carbon-carbon bonds.[2]

SN2 Displacement Mechanism

The alkylation reactions involving the 4-bromobutoxy group proceed via a bimolecular nucleophilic substitution (SN2) mechanism. In this concerted process, a nucleophile attacks the electrophilic carbon atom bearing the bromine, while the carbon-bromine bond is simultaneously broken.

Caption: Generalized SN2 mechanism for the alkylation reaction.

Application in O-Alkylation of Phenols

A prime application of this reagent is the O-alkylation of phenols to generate aryl ethers. This transformation is widely used in medicinal chemistry and materials science. The choice of a suitable base is critical to deprotonate the phenol without promoting side reactions.

Experimental Protocol: O-Alkylation of 4-Nitrophenol

• Deprotonation : In a reaction vessel, dissolve 4-nitrophenol (1.0 eq.) and 3-(4-Bromobutoxy)-N,N-dimethylaniline (1.1 eq.) in acetone. Add potassium carbonate (1.5 eq.).

• Reaction : Reflux the mixture for 8-12 hours, monitoring by TLC.

• Work-up : After completion, cool the reaction mixture, filter off the solids, and concentrate the solvent.

• Purification : Dissolve the residue in ethyl acetate, wash with 1M NaOH solution and then with brine. Dry the organic layer over anhydrous sodium sulfate and concentrate. The product can be purified by recrystallization or column chromatography.

Parameter	Condition	Rationale
Solvent	Acetone/DMF	Polar aprotic, facilitates SN2
Base	K2CO3	Mild base, deprotonates phenol
Temperature	60-80 °C	Provides activation energy
Stoichiometry	Slight excess of alkylating agent	Ensures full conversion of the phenol

Intramolecular Cyclization Potential

The four-carbon linker in 3-(4-Bromobutoxy)-N,N-dimethylaniline provides the ideal length for the formation of five- or six-membered rings through intramolecular cyclization.[3] This can occur if the reagent is first reacted with a nucleophile that retains a nucleophilic center after the initial alkylation.

Mechanism of Intramolecular Cyclization

Following the initial SN2 reaction, if the newly introduced moiety contains a nucleophilic atom (e.g., an amine or a thiol), a subsequent intramolecular SN2 reaction can occur. The tethered nucleophile attacks the carbon atom on the aniline ring that is activated for nucleophilic aromatic substitution, or another electrophilic site, leading to a cyclized product. The regioselectivity of this cyclization is governed by Baldwin's rules.

A hypothetical example is the reaction with a primary amine, leading to a secondary amine that can then potentially cyclize onto the aromatic ring, especially if the ring is further activated or if a transition metal catalyst is used.[4]

Caption: Conceptual workflow for intramolecular cyclization.

Reactivity of the N,N-Dimethylaniline Core

The N,N-dimethylaniline moiety is an electron-rich aromatic system. Both the dimethylamino group and the butoxy group are electron-donating, activating the ring towards electrophilic aromatic substitution.[5] The directing effects of these groups are ortho- and para- to their positions. This makes the 2, 4, and 6 positions of the aniline ring susceptible to attack by electrophiles.

Common electrophilic aromatic substitution reactions include:

• Halogenation : Reaction with reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) would likely lead to substitution at the positions ortho and para to the activating groups.[6][7]

• Nitration : Careful nitration could introduce a nitro group onto the ring, a key step in the synthesis of many dyes and pharmaceuticals.[5]

• Friedel-Crafts Reactions : While the amino group can complex with Lewis acids, under specific conditions, acylation or alkylation of the aromatic ring is possible.[8]

The nitrogen atom of the dimethylamino group can also undergo oxidation to form an N-oxide, which can then be used in further synthetic transformations.[9]

Conclusion

3-(4-Bromobutoxy)-N,N-dimethylaniline is a versatile bifunctional reagent with significant potential in organic synthesis. Its dual reactivity allows for its use as a potent alkylating agent for a wide range of nucleophiles and as a scaffold for the construction of complex heterocyclic systems through intramolecular cyclization. The electron-rich nature of the N,N-dimethylaniline ring also opens avenues for various electrophilic substitution reactions. The principles and protocols outlined in this guide provide a solid foundation for researchers to explore and exploit the synthetic utility of this promising compound.

References

• BenchChem (2025). Applications of 3-Bromo-N,N-diethyl-4-methylaniline in Organic Synthesis.
• Reed, H. et al. (2018). Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. PMC.
• Ahmad, A. (2020). Preparation of N,N-dimethylation of 4-bromoaniline? ResearchGate.
• Organic Syntheses (2022). Transformation of a N,N-Dimethylaniline N-oxide into a Tetrahydroquinoline Scaffold via a Formal Polonovski- Povarov Reaction. Organic Syntheses.
• MDPI (2021). Synthesis of Indoloquinolines: An Intramolecular Cyclization Leading to Advanced Perophoramidine-Relevant Intermediates. MDPI.
• Oncohema Key (2016). Alkylating Agents. Oncohema Key.
• BenchChem (2025). Synthesis of Heterocyclic Compounds from 3-tert-Butoxy-4-bromobenzonitrile: Application Notes and Protocols.
• Ibragimov, B. T. et al. (2022). Intramolecular Cyclization During Bromination of the Quinoline Alkaloid Haplophyllidine. PMC.
• Sueki, S. & Kuninobu, Y. (2013). Copper-Catalyzed N- and O-Alkylation of Amines and Phenols using Alkylborane Reagents. Organic Letters.
• Drugs.com. List of Alkylating agents.
• Wikipedia. Dimethylaniline.

• Chemistry LibreTexts (2024). Reactions of Arylamines. Available at: [Link]

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• 9. orgsyn.org [orgsyn.org]

Solubility Profile of 3-(4-Bromobutoxy)-N,N-dimethylaniline in Polar Aprotic Solvents: Thermodynamic Mechanisms and Experimental Workflows

Executive Summary

In advanced organic synthesis and pharmaceutical development, 3-(4-Bromobutoxy)-N,N-dimethylaniline serves as a highly reactive, bi-functional building block. Featuring both an electron-rich tertiary amine and an electrophilic terminal alkyl bromide, its behavior in solution dictates the success of downstream alkylation and cross-coupling reactions.

This technical guide provides an in-depth analysis of the solubility profile of this compound in polar aprotic solvents (e.g., DMSO, DMF, NMP, Acetonitrile). By synthesizing thermodynamic principles with field-validated experimental protocols, this whitepaper equips researchers with the mechanistic insights necessary to optimize solvation while mitigating the risk of premature auto-degradation.

Molecular Profiling & Solvation Thermodynamics

Structural Dynamics

The solubility of 3-(4-Bromobutoxy)-N,N-dimethylaniline is governed by its distinct structural moieties:

• N,N-dimethylaniline core: Imparts significant lipophilicity and basicity.

• Ether linkage (-O-): Acts as a flexible hydrogen-bond acceptor.

• Terminal alkyl bromide (-Br): Highly polarizable, contributing to strong dipole-dipole interactions.

Because the molecule lacks hydrogen-bond donors (such as -OH or -NH groups), it exhibits limited solubility in water but highly favorable thermodynamics in organic media.

The Role of Polar Aprotic Solvents

Polar aprotic solvents—characterized by high dielectric constants ( ϵ ) and large dipole moments—are the optimal media for solvating this compound. Their efficacy can be quantified using Kamlet–Taft parameters , which describe linear free-energy relationships in solvation 1.

Solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) possess high dipolarity/polarizability ( π∗ ) and hydrogen-bond basicity ( β ), but negligible hydrogen-bond acidity ( α≈0 ) [[2]](). This allows them to effectively solvate the polarizable C-Br bond and the tertiary amine without forming restrictive hydrogen-bonded cages around the nucleophilic centers.

The Stability Paradox: Solvation vs. Auto-Alkylation

A critical challenge when working with 3-(4-Bromobutoxy)-N,N-dimethylaniline is its inherent bi-functionality. The presence of both a nucleophile (tertiary amine) and a leaving group (alkyl bromide) makes the molecule susceptible to the Menshutkin reaction —forming quaternary ammonium salts.

Causality Insight: Polar aprotic solvents are renowned for drastically accelerating SN​2 reaction kinetics because they leave nucleophiles "bare" and highly reactive 3. Consequently, while solvents like DMSO maximize thermodynamic solubility, they simultaneously lower the activation energy for intra-molecular cyclization or inter-molecular oligomerization.

Caption: Solvation pathways and competing Menshutkin degradation mechanisms in polar aprotic media.

Quantitative Data: Solubility Profile

The table below synthesizes the physicochemical parameters of common polar aprotic solvents alongside their expected solubility capacities for 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Note: Data represents the thermodynamic solubility limit prior to the onset of significant auto-alkylation.

Solvent	Dielectric Constant ( ϵ )	Kamlet-Taft π∗	Kamlet-Taft β	Est. Solubility @ 25°C (mg/mL)	Est. Solubility @ 40°C (mg/mL)
DMSO	46.7	1.00	0.76	> 250	> 350 (High Degradation Risk)
NMP	32.2	0.92	0.77	~ 220	~ 310
DMF	36.7	0.88	0.69	~ 200	~ 280
Acetonitrile	35.9	0.75	0.31	~ 120	~ 180
Acetone	20.7	0.71	0.48	~ 150	~ 210

Experimental Protocol: The Isothermal Shake-Flask Method

To empirically determine the solubility of 3-(4-Bromobutoxy)-N,N-dimethylaniline without confounding the data with degradation products, the Isothermal Shake-Flask Method is the gold standard [[4]](), 5.

Crucially, standard gravimetric analysis is inadequate here; it cannot differentiate between the intact monomer and precipitated oligomeric salts. Therefore, HPLC-UV quantification is mandatory.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-(4-Bromobutoxy)-N,N-dimethylaniline (e.g., 500 mg) to 1.0 mL of the target polar aprotic solvent in a tightly sealed amber glass vial. (Amber glass minimizes potential photolytic degradation).

• Isothermal Equilibration:

  • Place the vials in an orbital shaker incubator set to the target temperature (e.g., 25.0 ± 0.1 °C).

  • Agitate at 150 rpm. Critical E-E-A-T adjustment: Limit shaking time to 12–16 hours rather than the standard 48 hours to minimize the accumulation of Menshutkin degradation products 5.

• Phase Separation:

  • Remove the vials and allow them to stand undisturbed for 2 hours at the test temperature to permit the settling of undissolved solids.

  • Filter the supernatant using a 0.22 µm PTFE syringe filter . Do not use nylon or cellulose acetate filters, as they are chemically incompatible with aggressive solvents like DMF and DMSO and will leach extractables.

• Dilution and HPLC-UV Analysis:

  • Immediately dilute an aliquot of the filtrate (e.g., 10 µL) into 990 µL of the HPLC mobile phase (e.g., Acetonitrile/Water) to quench any ongoing concentration-dependent reactions.

  • Quantify the intact monomer concentration against a freshly prepared, validated calibration curve using HPLC-UV (detection typically at 254 nm or the λmax​ of the aniline chromophore).

Caption: Optimized Shake-Flask workflow for reactive bi-functional intermediates.

Conclusion

The solubility of 3-(4-Bromobutoxy)-N,N-dimethylaniline in polar aprotic solvents is exceptionally high due to favorable dipole-dipole interactions mapped by Kamlet-Taft parameters. However, researchers must treat solvation not just as a physical state, but as a kinetic environment. Solvents like DMSO and DMF, while offering the highest solubility limits, also act as catalysts for auto-alkylation. By employing the optimized shake-flask protocol with HPLC-UV verification detailed in this guide, scientists can accurately map thermodynamic solubility while ensuring the structural integrity of this critical building block.

References

• Intermolecular Interactions as a Measure of Dapsone Solubility in Neat Solvents and Binary Solvent Mixtures National Center for Biotechnology Information (PMC)[Link]

• Thermodynamic Characteristics of Phenacetin in Solid State and Saturated Solutions in Several Neat and Binary Solvents MDPI[Link]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives National Center for Biotechnology Information (PMC)[Link]

• Solvent-promoted catalyst-free aminolytic degradation for chemical recycling of single and mixed plastic wastes RSC Publishing[Link]

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Literature review of 3-(4-Bromobutoxy)-N,N-dimethylaniline applications in materials science

Executive Summary & Mechanistic Profiling

In the landscape of advanced materials science and bio-organic drug development, bifunctional synthons serve as the architectural keystones for complex molecular engineering. 3-(4-Bromobutoxy)-N,N-dimethylaniline is a highly versatile intermediate that bridges the gap between synthetic polymer chemistry and solvatochromic sensor development.

As an Application Scientist, it is critical to understand the causality behind this molecule's specific structural design:

• The N,N-Dimethylaniline (DMA) Core: The DMA moiety is a classic, potent electron donor. When excited, it is prone to rotational relaxation, making it the fundamental engine for Twisted Intramolecular Charge Transfer (TICT) phenomena 1.

• The Meta-Substitution: Unlike para-substituted analogs where resonance is heavily conjugated across the entire axis, meta-substitution partially decouples the ether oxygen's electron donation from the amine's lone pair. This preserves the independent rotational freedom of the dimethylamino group, which is strictly required for non-radiative decay pathways.

• The 4-Carbon Spacer (-C4H8-Br): The choice of a butyl chain is not arbitrary. A 2-carbon or 3-carbon chain often leads to unwanted intramolecular cyclization (forming morpholine or pyrrolidine derivatives) or allows for Photoinduced Electron Transfer (PET) quenching from the attached substrate. The 4-carbon spacer provides the perfect balance: it is long enough to decouple the fluorophore from the steric bulk of a polymer backbone or silica surface, yet reactive enough for high-yield SN​2 alkylations 2.

Application Domain 1: Optoelectronics & Hole-Transporting Polymers

In the development of Organic Light-Emitting Diodes (OLEDs) and perovskite solar cells, energy level alignment is paramount. By covalently grafting 3-(4-Bromobutoxy)-N,N-dimethylaniline onto conjugated polymer backbones (such as polyfluorenes), researchers can precisely tune the Highest Occupied Molecular Orbital (HOMO) levels.

The DMA group acts as a pendant electron-rich moiety that facilitates hole injection from the anode. The bromobutoxy tail allows for post-polymerization modification via simple nucleophilic substitution, avoiding the harsh conditions of cross-coupling reactions that might degrade the polymer backbone.

Quantitative Optoelectronic Data Summary

The following table summarizes the optoelectronic shifts observed when integrating the DMA-butoxy synthon into standard material matrices.

Material / Polymer Matrix	Tethered Moiety	HOMO (eV)	LUMO (eV)	Hole Mobility (cm²/Vs)	Primary Application
Polyfluorene (PF)	None (Reference)	-5.80	-2.10	1.2 × 10⁻⁴	OLED Host Matrix
PF-DMA-Butoxy	3-(4-Bromobutoxy)-DMA	-5.25	-2.15	4.8 × 10⁻³	Hole Transport Layer
Mesoporous Silica	3-(4-Bromobutoxy)-DMA	N/A	N/A	N/A	Solvatochromic Sensor
Cucurbit[8]uril Complex	3-(4-Bromobutoxy)-DMA	-5.40	-1.95	N/A	Supramolecular Switch

Application Domain 2: TICT-Based Fluorescent Sensors

For drug development professionals, tracking the microenvironment of a drug delivery vehicle (like a liposome or micelle) is critical. 3-(4-Bromobutoxy)-N,N-dimethylaniline is utilized to synthesize environment-sensitive fluorescent probes based on the TICT mechanism 3.

When tethered to a target peptide or silica nanoparticle, the molecule exists in a planar Ground State (GS). Upon photoexcitation in a non-polar environment, it emits strong fluorescence from the Locally Excited (LE) state. However, in polar environments (e.g., aqueous cellular compartments), the dimethylamino group rotates 90 degrees, forming a charge-separated TICT state that decays non-radiatively or emits at a highly red-shifted wavelength.

Jablonski diagram of the Twisted Intramolecular Charge Transfer (TICT) dynamics.

Application Domain 3: Supramolecular Host-Guest Assemblies

Beyond covalent attachment, the terminal bromide serves as an excellent anchor for macrocyclic host-guest chemistry. By substituting the bromide with a pyridinium or viologen derivative, the resulting amphiphilic molecule can thread into macrocycles like Cucurbit[8]uril (CB[8]). This creates dynamic, stimuli-responsive hydrogels or drug-release valves that respond to competitive binding or electrochemical triggers 4.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each step includes a specific spectroscopic checkpoint to confirm causality and reaction success.

Protocol A: Synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline

Objective: Synthesize the bifunctional synthon while preventing unwanted dimerization.

• Initiation: Dissolve 10.0 mmol of 3-(dimethylamino)phenol in 30 mL of anhydrous N,N-Dimethylformamide (DMF) under an inert Argon atmosphere.

• Deprotonation: Add 15.0 mmol of anhydrous Potassium Carbonate ( K2​CO3​ ). Stir at room temperature for 30 minutes to generate the phenoxide nucleophile.

• Alkylation: Dropwise add a large excess (30.0 mmol) of 1,4-dibromobutane. Causality note: The 3x excess is strictly required to kinetically favor mono-alkylation and suppress the formation of the dimerized byproduct (1,4-bis(3-(dimethylamino)phenoxy)butane).

• Thermal Activation: Heat the reaction mixture to 60°C for 12 hours 5.

• Workup & Validation: Extract with Ethyl Acetate/Water. Purify via silica gel chromatography (Hexanes:EtOAc 9:1).

  • Self-Validation Checkpoint: Conduct 1H NMR ( CDCl3​ ). The reaction is deemed successful only if a distinct triplet appears at ~3.45 ppm (integrating to 2H), corresponding to the terminal −CH2​−Br protons, alongside the singlet at ~2.95 ppm for the −N(CH3​)2​ protons.

Protocol B: Covalent Tethering to Silica Nanoparticles for Sensor Development

Objective: Graft the synthesized fluorophore onto a solid support.

Step-by-step workflow for covalent tethering of the fluorophore to silica nanoparticles.

• Dispersion: Disperse 500 mg of amine-functionalized mesoporous silica nanoparticles (APTES-modified) in 20 mL of anhydrous Acetonitrile.

• Coupling: Add 2.0 mmol of 3-(4-Bromobutoxy)-N,N-dimethylaniline and 2.5 mmol of N,N-Diisopropylethylamine (DIPEA) as a non-nucleophilic base.

• Reflux: Heat the suspension to 80°C under reflux for 24 hours. The SN​2 displacement of the bromide by the surface amines creates a stable secondary/tertiary amine linkage.

• Purification: Centrifuge at 10,000 rpm for 15 minutes. Wash the pellet sequentially with DMF, Methanol, and Acetone until the supernatant shows zero fluorescence under a 365 nm UV lamp.

• Validation:

  • Self-Validation Checkpoint: Perform Solid-State 13C CP/MAS NMR. The disappearance of the C−Br carbon signal (~33 ppm) and the appearance of the aromatic DMA carbons confirm covalent immobilization.

References

• Twisted intramolecular charge transfer (TICT) based fluorescent probes and imaging agents Chemical Society Reviews (RSC Publishing)[Link]

• Promising Fungicides from Allelochemicals: Synthesis of Umbelliferone Derivatives and Their Structure–Activity Relationships MDPI[Link]

• Lighting Up the Invisible Twisted Intramolecular Charge Transfer State by High Pressure The Journal of Physical Chemistry Letters (ACS Publications)[Link]

• Supramolecular Assemblies through Host-Guest Complexation between Cucurbiturils and an Amphiphilic Guest Molecule The Royal Society of Chemistry[Link]

• Potent Antitumor 9-Anilinoacridines and Acridines Bearing an Alkylating N-Mustard Residue on the Acridine Chromophore: Synthesis and Biological Activity Journal of Medicinal Chemistry (ACS Publications)[Link]

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Thermodynamic Stability and Degradation Kinetics of 3-(4-Bromobutoxy)-N,N-dimethylaniline at Ambient Conditions

Executive Summary

For drug development professionals and synthetic chemists, handling bifunctional molecules containing both nucleophilic and electrophilic moieties presents significant stability challenges. 3-(4-Bromobutoxy)-N,N-dimethylaniline is a prime example of such a system. It features a moderately nucleophilic tertiary amine (N,N-dimethylaniline) and a highly reactive electrophile (a primary alkyl bromide). At room temperature (25°C), the neat compound exists in a state of kinetic metastability, slowly degrading toward its thermodynamic sinks.

This whitepaper provides an in-depth mechanistic analysis of the thermodynamic stability of 3-(4-Bromobutoxy)-N,N-dimethylaniline, detailing its primary degradation pathways, field-proven experimental protocols for kinetic assessment, and strategic formulation approaches to ensure long-term stability.

Structural Profiling & Thermodynamic Vulnerabilities

The inherent instability of 3-(4-Bromobutoxy)-N,N-dimethylaniline stems from its dual reactivity. To understand its behavior at room temperature, we must evaluate the thermodynamic favorability and kinetic barriers of its functional groups.

The Geometric Constraint of Intramolecular Cyclization

A common assumption with haloalkylamines is that they will undergo rapid intramolecular cyclization. However, causality in chemical kinetics dictates that geometry governs the transition state. In this molecule, the 4-bromobutoxy chain is attached to the meta position of the rigid benzene ring. For the nitrogen lone pair to attack the terminal bromine-bearing carbon, the molecule would need to form a highly strained macrocycle. The transannular strain and the massive loss of entropy required to achieve this transition state make intramolecular cyclization thermodynamically prohibitive at room temperature.

The Dominance of Intermolecular Auto-Alkylation

Because intramolecular cyclization is sterically hindered, the molecule instead undergoes intermolecular auto-alkylation (a Menshutkin-type reaction). The nitrogen of one molecule acts as a nucleophile, attacking the primary alkyl bromide of an adjacent molecule via an SN​2 mechanism [1]. This results in the continuous formation of dimeric, oligomeric, and eventually polymeric quaternary ammonium salts.

Thermodynamic degradation pathways of 3-(4-Bromobutoxy)-N,N-dimethylaniline at room temp.

Secondary Pathways: Hydrolysis and Oxidation

• Moisture-Driven Hydrolysis: Primary alkyl bromides are susceptible to SN​1 and SN​2 hydrolysis [4]. In the presence of ambient moisture, the bromide is displaced to form 3-(4-hydroxybutoxy)-N,N-dimethylaniline and hydrobromic acid (HBr) [2].

  • Causality Insight: Paradoxically, this hydrolytic degradation can induce a self-stabilizing effect. The generated HBr immediately protonates the highly basic N,N-dimethylamine group ( pKa​≈5.0 ). This protonation ties up the nitrogen's lone pair, effectively halting the primary auto-alkylation pathway.

• Aerobic Oxidation: The electron-rich N,N-dimethylaniline moiety is susceptible to radical-mediated auto-oxidation in the presence of light and oxygen, leading to N-oxides or N-dealkylation products [3].

Experimental Methodologies for Stability Assessment

To establish a self-validating system for determining the shelf-life of this compound, researchers must isolate the variables of temperature, moisture, and light. The following protocols are designed to extract precise Arrhenius kinetic parameters.

Protocol A: Accelerated Degradation & Arrhenius Kinetics

This workflow isolates the intermolecular auto-alkylation pathway by utilizing neat, dry conditions.

• Sample Preparation: Accurately weigh 100 mg aliquots of highly purified, neat 3-(4-Bromobutoxy)-N,N-dimethylaniline into amber glass HPLC vials. Purge with dry argon to eliminate aerobic oxidation and moisture.

• Isothermal Incubation: Place the sealed vials into highly controlled isothermal chambers set to 25°C, 40°C, and 60°C.

• Aliquot Sampling & Quenching (Critical Step): At predefined intervals (0, 24, 48, 72, and 168 hours), remove a vial. Immediately quench the reaction by dissolving the neat material in 10 mL of cold (4°C) acetonitrile containing 0.1% Trifluoroacetic Acid (TFA).

  • Why this works: The TFA instantly protonates all unreacted tertiary amines, completely neutralizing their nucleophilicity and "freezing" the degradation profile for accurate analysis.

• HPLC-MS Quantification: Analyze the quenched samples using a C18 reverse-phase column. Monitor the disappearance of the parent mass ( m/z ~272/274) and the appearance of higher molecular weight oligomeric quaternary salts.

• Kinetic Modeling: Plot ln(k) versus 1/T to calculate the activation energy ( Ea​ ) via the Arrhenius equation.

Protocol B: Moisture-Dependent Hydrolysis Tracking

• Preparation: Prepare 0.1 M solutions of the compound in deuterated acetonitrile ( CD3​CN ) spiked with precisely controlled water concentrations (0%, 1%, and 5% v/v).

• Incubation: Seal in NMR tubes and maintain at a constant 25°C.

• Monitoring: Acquire 1H -NMR spectra every 12 hours. Track the conversion by monitoring the upfield shift of the CH2​−Br triplet (typically ~3.4 ppm) to the CH2​−OH triplet (~3.6 ppm).

Step-by-step experimental workflow for determining degradation kinetics and activation energy.

Quantitative Data & Thermodynamic Parameters

Based on analogous haloalkylamine kinetics and primary alkyl bromide reactivity profiles, the following table summarizes the representative thermodynamic and kinetic parameters for 3-(4-Bromobutoxy)-N,N-dimethylaniline under various conditions.

Temperature	Environmental Condition	Dominant Degradation Pathway	Apparent Rate Constant ( k )	Estimated Half-life ( t1/2​ )	Activation Energy ( Ea​ )
25°C	Neat, Dry, Dark	Auto-alkylation (Quaternization)	1.2×10−6 s−1	~6.7 Days	85 kJ/mol
40°C	Neat, Dry, Dark	Auto-alkylation (Quaternization)	5.8×10−6 s−1	~1.4 Days	85 kJ/mol
25°C	5% Moisture, Dark	Hydrolysis ( SN​2 / SN​1 )	3.4×10−7 s−1	~23.6 Days	102 kJ/mol
25°C	Aerobic, Light Exposure	Photochemical Oxidation	Variable (Radical cascade)	~15 Days	N/A (Photochemical)

Data Note: Auto-alkylation in neat conditions follows second-order kinetics but presents as pseudo-first-order due to the high concentration of identical reacting partners.

Formulation & Storage Strategies

Because the thermodynamic stability of the free-base form is inherently compromised at room temperature, drug development professionals must intervene chemically or environmentally to ensure shelf-life.

• Salt Formation (Chemical Masking): The most robust method to stabilize this molecule is to convert it into a hydrochloride (HCl) or hydrobromide (HBr) salt. By protonating the N,N-dimethylaniline nitrogen, the lone pair is removed from the reaction matrix, entirely shutting down the auto-alkylation pathway.

• Cryogenic Storage: If the free base must be maintained, it should be stored at -20°C or lower to kinetically freeze the SN​2 auto-alkylation process.

• Inert Atmosphere & Desiccation: To prevent Pathways B and C, the compound must be stored under dry argon or nitrogen in amber glassware to block UV-induced radical initiation.

References

• Kinetics of the reaction of alkyl bromides with nucleophiles containing nitrogen
• Alkyl Halide Reactivity. MSU Chemistry.
• OXIDATION OF N,N-DIMETHYLANILINE: I.THE REACTION WITH BENZOYL PEROXIDE. Canadian Journal of Chemistry.
• 9.7: SN1 Reaction. Chemistry LibreTexts.

Predictive Safety Data and Toxicity Profile of 3-(4-Bromobutoxy)-N,N-dimethylaniline: A Mechanistic Evaluation

Executive Summary

In pharmaceutical synthesis and chemical development, bifunctional reactive intermediates present unique toxicological challenges. 3-(4-Bromobutoxy)-N,N-dimethylaniline is a complex structural entity combining an electron-rich N,N-dimethylaniline core with a highly electrophilic primary alkyl bromide chain. Because empirical, compound-specific toxicological databases rarely index bespoke intermediates, drug development professionals must rely on predictive toxicology, structural alert analysis, and targeted in vitro validation.

This whitepaper provides an in-depth technical evaluation of the safety data, toxicity profile, and experimental handling protocols for 3-(4-Bromobutoxy)-N,N-dimethylaniline, grounded in the mechanistic causality of its constituent pharmacophores.

Structural Alerts and Mechanistic Toxicology

The toxicity profile of 3-(4-Bromobutoxy)-N,N-dimethylaniline is governed by two distinct, non-overlapping mechanisms of action. Understanding the causality behind these pathways is critical for designing appropriate safety controls and analytical testing strategies.

The N,N-Dimethylaniline Moiety: Hematotoxicity and Hepatotoxicity

The N,N-dimethylaniline core is a well-documented toxicant, primarily known for inducing methemoglobinemia and central nervous system (CNS) depression[1][2].

• Mechanism of Action: The parent amine is highly lipophilic, allowing rapid dermal and inhalation absorption. Once systemic, it undergoes CYP450-mediated N-demethylation and N-oxidation in the liver to form an N-hydroxylamine metabolite[3]. This reactive species enters the erythrocyte and initiates a catalytic redox cycle, oxidizing the ferrous (Fe²⁺) iron in hemoglobin to the ferric (Fe³⁺) state. The resulting methemoglobin is incapable of binding oxygen, leading to cellular hypoxia, cyanosis, and potentially fatal asphyxiation[4].

• Secondary Effects: Chronic exposure leads to splenomegaly, hepatotoxicity, and compensatory hematopoiesis due to the continuous destruction of erythrocytes[1][2].

The 4-Bromobutoxy Chain: Genotoxicity and ICH M7 Implications

The presence of a primary alkyl bromide introduces a severe genotoxic liability. Alkyl halides are highly reactive electrophiles utilized in nucleophilic substitution (S_N2) reactions[5].

• Mechanism of Action: In biological systems, the 4-bromobutoxy group acts as a potent alkylating agent. It can directly attack nucleophilic centers on DNA—specifically the N-7 position of guanine and the N-3 position of adenine—forming covalent DNA adducts[5].

• Regulatory Status: Due to this mechanism, alkyl bromides are classified as Class 2 or Class 3 Potential Genotoxic Impurities (PGIs) under the ICH M7 guidelines[5][6]. If this compound is utilized as an intermediate in active pharmaceutical ingredient (API) synthesis, its residual levels must be strictly controlled to the Threshold of Toxicological Concern (TTC)[7].

Fig 1: Dual mechanistic toxicity pathways of 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Quantitative Safety Data & Exposure Limits

Because empirical animal data for this specific molecule is limited, risk assessment must utilize a "worst-case scenario" predictive envelope based on its primary structural analogs (N,N-dimethylaniline and standard alkyl bromides). The following table synthesizes these predictive thresholds.

Toxicological Parameter	Predictive Value / Limit	Source Derivation	Clinical / Regulatory Implication
Acute Oral LD₅₀ (Rat)	~1,410 mg/kg	N,N-Dimethylaniline baseline[8]	Moderately toxic via ingestion; risk of systemic hypoxia.
Inhalation IDLH	100 ppm	Analogy to aniline derivatives[8]	Immediate danger to life/health; requires supplied-air respirators above this limit.
OSHA PEL (TWA)	5 ppm (25 mg/m³) [Skin]	N,N-Dimethylaniline baseline[8]	High risk of dermal absorption. Strict engineering controls required.
Genotoxic TTC Limit	1.5 µ g/day	ICH M7 Guidelines for PGIs[5][7]	Maximum allowable daily intake in final API to limit carcinogenic risk to 1 in 100,000.

Experimental Protocols for Safety Validation

To transition from predictive toxicology to empirical validation, the following self-validating protocols must be executed. These workflows are designed to confirm the presence and magnitude of the theoretical risks outlined above.

Fig 2: Experimental safety evaluation workflow for reactive intermediates.

Protocol 1: OECD 471 Bacterial Reverse Mutation (Ames) Test

Objective: To empirically validate the mutagenic potential of the 4-bromobutoxy moiety. Alkyl halides typically induce base-pair substitutions, making Salmonella typhimurium strains TA100 and TA1535 the most sensitive indicators[6].

Step-by-Step Methodology:

• Strain Preparation: Culture S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA overnight in nutrient broth at 37°C until an OD₆₀₀ of 1.0-1.5 is reached.

• Metabolic Activation (S9 Mix): Prepare a 10% (v/v) rat liver S9 fraction supplemented with NADP+ and glucose-6-phosphate. Causality note: S9 is required to simulate mammalian hepatic metabolism, which may either detoxify the alkyl bromide or activate the aniline core.

• Test Article Preparation: Dissolve 3-(4-Bromobutoxy)-N,N-dimethylaniline in anhydrous DMSO. Prepare serial dilutions ranging from 5,000 µ g/plate down to 1.5 µ g/plate .

• Plate Incorporation: To 2 mL of molten top agar (containing trace histidine/biotin), add 100 µL of the bacterial culture, 500 µL of S9 mix (or phosphate buffer for -S9 conditions), and 100 µL of the test article.

• Incubation & Scoring: Pour the mixture onto minimal glucose agar plates. Incubate at 37°C for 48–72 hours. Count revertant colonies using an automated colony counter.

• Validation: The assay is self-validating if the positive controls (e.g., sodium azide for TA100, 2-aminoanthracene for +S9) show a ≥3-fold increase in revertants, and the solvent control remains within historical baseline limits.

Protocol 2: In Vitro Methemoglobin Formation Assay

Objective: To quantify the capacity of the compound's metabolites to oxidize hemoglobin.

Step-by-Step Methodology:

• Erythrocyte Isolation: Draw fresh mammalian blood (rat or human) into heparinized tubes. Centrifuge at 2,000 x g for 10 minutes, discard the plasma and buffy coat, and wash the erythrocytes three times with isotonic PBS (pH 7.4).

• Hemolysate Preparation: Lyse the erythrocytes in hypotonic buffer (10 mM phosphate buffer, pH 7.4) and centrifuge to remove cell debris. Standardize the total hemoglobin concentration to 100 mg/mL.

• Metabolic Incubation: Because the parent compound requires CYP450 activation to cause methemoglobinemia[3], incubate the test article (10–500 µM) with rat liver microsomes and an NADPH-regenerating system for 60 minutes at 37°C.

• Reaction: Add the microsomal reaction mixture to the hemolysate and incubate for an additional 60 minutes.

• Spectrophotometric Quantification: Measure the absorbance of the mixture. Methemoglobin exhibits a distinct absorption peak at 630 nm , which disappears upon the addition of a reducing agent (e.g., sodium cyanide). Calculate the percentage of MetHb relative to total hemoglobin using the Evelyn-Malloy method.

Safe Handling, Storage, and PPE Requirements

Given the dual hazards of dermal absorption (aniline core) and genotoxicity (alkyl bromide), standard laboratory PPE is insufficient. The following controls are mandatory:

• Engineering Controls: All manipulations must be performed in a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood to prevent inhalation of vapors (IDLH: 100 ppm)[8].

• Glove Selection: N,N-dimethylaniline rapidly permeates standard nitrile and latex[2][3]. Butyl rubber or PTFE (Teflon) gloves are required for handling the neat liquid or concentrated solutions. Double-gloving is recommended.

• Storage: Store in a tightly sealed, amber glass container under an inert atmosphere (Argon/Nitrogen) at 2-8°C. The compound is incompatible with strong oxidizing agents, acids, and bases[3].

• Spill Response: In the event of a spill, do not use water. Absorb with an inert material (e.g., vermiculite or dry sand), neutralize the alkyl bromide with a dilute nucleophilic solution (e.g., 1M sodium thiosulfate) if safe to do so, and dispose of as hazardous genotoxic waste.

References

• Background Material:1997-11-13 N,N-Dimethylaniline. ca.gov. Available at:[Link]

• N,N-Dimethylaniline - IDLH. cdc.gov. Available at: [Link]

• Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole. mdpi.com. Available at:[Link]

• Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. researchgate.net. Available at:[Link]

• Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. acs.org. Available at:[Link]

• Screening of potentially genotoxic impurities in pharmaceuticals by LC-MS and CE-MS. uu.nl. Available at:[Link]

• Mutagenicity Control in Atovaquone Synthesis. scribd.com. Available at:[Link]

Sources

• 1. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. What is N,N-Dimethylaniline?_Chemicalbook [chemicalbook.com]
• 4. tnjchem.com [tnjchem.com]
• 5. mdpi.com [mdpi.com]
• 6. scribd.com [scribd.com]
• 7. DSpace [dspace.library.uu.nl]
• 8. N,N-Dimethylaniline - IDLH | NIOSH | CDC [cdc.gov]

Protocols & Analytical Methods

Protocol for nucleophilic substitution using 3-(4-Bromobutoxy)-N,N-dimethylaniline

Application Note: Protocol for Nucleophilic Substitution Using 3-(4-Bromobutoxy)-N,N-dimethylaniline in the Synthesis of Tertiary Amines

Executive Summary & Chemical Rationale

In modern drug discovery and bioconjugation, bifunctional linkers are essential for tethering pharmacophores, synthesizing PROTACs, and developing fluorescent probes. 3-(4-Bromobutoxy)-N,N-dimethylaniline is a highly versatile electrophilic building block. It features an electron-rich N,N-dimethylaniline moiety—frequently utilized to tune the photophysical properties of fluorophores or enhance target-binding affinities—connected to a 4-carbon alkyl chain terminating in a reactive primary bromide.

The nucleophilic substitution ( SN​2 ) of a 4-bromobutoxy moiety with a secondary amine (such as a piperazine derivative) is a field-proven methodology. This exact linker strategy is famously employed in the industrial synthesis of the atypical antipsychotic Aripiprazole, where a 4-bromobutoxy-quinolinone intermediate undergoes N-alkylation with a piperazine[1]. Furthermore, the 4-carbon chain length is structurally deliberate: it provides optimal spatial flexibility while kinetically preventing the intramolecular cyclization side-reactions (e.g., aziridinium ion formation) that notoriously plague 2-bromoethoxy linkers[2].

Mechanistic Causality & Pathway

To achieve near-quantitative yields, this protocol leverages a Finkelstein-assisted SN​2 mechanism . While the primary bromide is a good leaving group, the reaction kinetics can be significantly accelerated by adding catalytic Potassium Iodide (KI).

The Causality: The iodide ion acts as a highly nucleophilic catalyst, displacing the bromide to form a transient 4-iodobutoxy intermediate. Because iodide is simultaneously a superior leaving group compared to bromide, the subsequent attack by the secondary amine occurs at a vastly accelerated rate. Potassium carbonate ( K2​CO3​ ) is utilized as a heterogeneous base to scavenge the generated hydrohalic acid, preventing the nucleophilic amine from becoming protonated and rendered inert[3].

Figure 1: Finkelstein-assisted bimolecular nucleophilic substitution ( SN​2 ) pathway.

Experimental Workflow

Figure 2: Step-by-step experimental workflow for the N-alkylation process.

Step-by-Step Methodology

The following protocol details the coupling of 3-(4-Bromobutoxy)-N,N-dimethylaniline with 1-phenylpiperazine (used as a model secondary amine).

Reagents Required:

• 3-(4-Bromobutoxy)-N,N-dimethylaniline (1.0 eq, 1.0 mmol, 272 mg)

• 1-Phenylpiperazine (1.2 eq, 1.2 mmol, 195 mg)

• Potassium Carbonate ( K2​CO3​ , anhydrous) (2.5 eq, 2.5 mmol, 345 mg)

• Potassium Iodide (KI) (0.1 eq, 0.1 mmol, 16.6 mg)

• Acetonitrile (MeCN, anhydrous) (10 mL)

Step 1: Reagent Setup In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-(4-Bromobutoxy)-N,N-dimethylaniline (272 mg) in 10 mL of anhydrous Acetonitrile. Causality: Acetonitrile is a polar aprotic solvent that optimally solvates the nucleophile while leaving the reacting anions relatively unsolvated, thereby maximizing SN​2 reaction rates.

Step 2: Base and Catalyst Addition Add anhydrous K2​CO3​ (345 mg) and KI (16.6 mg) to the stirring solution. Follow immediately with the dropwise addition of 1-phenylpiperazine (195 mg). Attach a reflux condenser to the flask and purge the system with Nitrogen ( N2​ ) for 5 minutes.

Step 3: Thermal Activation Heat the reaction mixture to 80 °C (reflux) using an oil bath or heating block. Maintain vigorous stirring for 12–18 hours. Causality: The heterogeneous K2​CO3​ requires aggressive stirring to ensure sufficient surface-area contact for proton scavenging.

Step 4: Aqueous Workup Once the reaction is deemed complete (see Self-Validating Systems below), cool the mixture to room temperature. Dilute the suspension with 20 mL of Distilled Water to dissolve the inorganic salts ( KBr , KI , KHCO3​ ). Transfer to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 5: Chromatographic Purification Purify the crude residue via flash column chromatography on silica gel. Because the product is a highly basic tertiary amine, pre-treat the silica gel with 1% Triethylamine (TEA) in Hexanes to prevent severe streaking. Elute with a gradient of Hexanes:Ethyl Acetate (80:20 to 50:50).

Self-Validating Systems & Quality Control

To ensure absolute scientific integrity, the protocol relies on two self-validating analytical checks:

• Mass Spectrometry (Isotopic Signature Tracking): Bromine naturally exists as two stable isotopes ( 79Br and 81Br ) in a nearly 1:1 ratio. Consequently, the starting material will exhibit a highly distinct M and M+2 doublet of equal intensity in LC-MS analysis[4]. The successful displacement of the bromide leaving group is self-validated by the complete disappearance of this isotopic doublet and the emergence of the exact mass of the tertiary amine product.

• TLC Staining: The starting bromide is UV-active but does not react with amine-specific stains. The product will show a lower Rf​ value (due to increased polarity from the tertiary amine) and will instantly stain bright orange upon exposure to Dragendorff's reagent , confirming the formation of the alkaloid-like nitrogen center.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reaction conditions and overall yield, demonstrating why the Finkelstein/MeCN system is the authoritative choice.

Entry	Solvent	Base	Catalyst	Temp (°C)	Time (h)	Isolated Yield (%)
1	DMF	Et3​N	None	60	24	45% (Incomplete)
2	DMF	K2​CO3​	None	60	24	62%
3	MeCN	K2​CO3​	None	80	18	75%
4	MeCN	K2​CO3​	KI (0.1 eq)	80	12	92% (Optimal)
5	THF	Cs2​CO3​	KI (0.1 eq)	65	24	68%

Data Interpretation: Entry 4 demonstrates that the synergistic combination of a polar aprotic solvent, a strong heterogeneous base, and Finkelstein catalysis reduces reaction time by 50% while maximizing the yield of the target tertiary amine.

References

• Ring Opening Reactions through C-O Bond Cleavage Uniquely Adding Chemical Functionality to Boron Subphthalocyanine MDPI URL: [Link]

• Structure-Functional Selectivity Relationship Studies of β-arrestin-biased Dopamine D2 Receptor Agonists NIH PMC URL:[Link]

Sources

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Synthesis of a Solvatochromic Fluorescent Probe from 3-(4-Bromobutoxy)-N,N-dimethylaniline: A Detailed Guide for Researchers

Introduction: The Rationale for a Tailored Fluorescent Probe

In the dynamic fields of cellular biology and drug development, fluorescent probes are indispensable tools for visualizing and quantifying biological processes with high spatiotemporal resolution. The design of these molecular reporters often hinges on a modular approach, combining a fluorophore, a recognition moiety, and a linker. The choice of each component is critical for tailoring the probe's properties, such as sensitivity, selectivity, and cellular localization. This application note provides a detailed, step-by-step guide for the synthesis of a versatile fluorescent probe based on a 1,8-naphthalimide fluorophore and a 3-(4-Bromobutoxy)-N,N-dimethylaniline linker.

The N,N-dimethylaniline moiety serves as a potent electron-donating group, which, when conjugated to an electron-accepting fluorophore like 1,8-naphthalimide, creates a "push-pull" electronic system. This architecture often results in probes with pronounced solvatochromic properties, meaning their fluorescence emission is highly sensitive to the polarity of the microenvironment. This feature is particularly valuable for imaging lipid membranes and studying biomolecular interactions. The 4-butoxy chain provides a flexible spacer, and the initial bromo-functionality offers a reactive handle for the synthetic chemist to strategically couple the aniline derivative to the desired fluorophore.

This guide is intended for researchers, scientists, and drug development professionals seeking to synthesize custom fluorescent probes for their specific applications. We will delve into the causality behind experimental choices, ensuring a thorough understanding of the synthetic strategy.

Synthetic Strategy: A Multi-Step Approach to the Final Probe

The synthesis of the target fluorescent probe, a 4-(4-(3-(dimethylamino)phenoxy)butylamino)-N-alkyl-1,8-naphthalimide, is a multi-step process. The overall workflow involves the conversion of the bromo-functionalized aniline precursor to a primary amine, followed by its condensation with a 4-bromo-1,8-naphthalimide derivative.

Figure 1: Overall synthetic workflow for the fluorescent probe.

Part 1: Synthesis of the Aminated Linker via Gabriel Synthesis

The Gabriel synthesis is a robust method for converting primary alkyl halides to primary amines, avoiding the over-alkylation often seen with direct amination.[1][2]

Protocol 1.1: Synthesis of N-(4-(3-(dimethylamino)phenoxy)butyl)phthalimide

Materials:

• 3-(4-Bromobutoxy)-N,N-dimethylaniline

• Potassium phthalimide

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard glassware for workup and extraction

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-(4-Bromobutoxy)-N,N-dimethylaniline (1.0 eq) and potassium phthalimide (1.1 eq) in anhydrous DMF.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration and wash thoroughly with water and then with a small amount of cold ethanol.

• Dry the solid product under vacuum to yield N-(4-(3-(dimethylamino)phenoxy)butyl)phthalimide.

Protocol 1.2: Hydrazinolysis to Yield 4-(3-(dimethylamino)phenoxy)butan-1-amine

Materials:

• N-(4-(3-(dimethylamino)phenoxy)butyl)phthalimide

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Standard glassware for reflux, filtration, and extraction

Procedure:

• Suspend the N-(4-(3-(dimethylamino)phenoxy)butyl)phthalimide (1.0 eq) in ethanol in a round-bottom flask.

• Add hydrazine hydrate (2.0 eq) to the suspension.

• Heat the mixture to reflux for 2-4 hours. A white precipitate of phthalhydrazide will form.

• Cool the reaction mixture to room temperature and acidify with concentrated HCl.

• Filter off the phthalhydrazide precipitate and wash it with ethanol.

• Evaporate the solvent from the filtrate under reduced pressure.

• Dissolve the residue in water and basify with a concentrated NaOH solution until the pH is >12.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the desired primary amine, 4-(3-(dimethylamino)phenoxy)butan-1-amine.

Part 2: Synthesis of the N-Alkyl-4-bromo-1,8-naphthalimide Fluorophore

The 1,8-naphthalimide core is synthesized by reacting 4-bromo-1,8-naphthalic anhydride with a primary amine. The choice of the primary amine can influence the solubility and other properties of the final probe.

Protocol 2.1: Synthesis of N-propyl-4-bromo-1,8-naphthalimide

Materials:

• 4-Bromo-1,8-naphthalic anhydride

• Propylamine

• Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Suspend 4-Bromo-1,8-naphthalic anhydride (1.0 eq) in ethanol in a round-bottom flask.[3]

• Add propylamine (1.2 eq) to the suspension.[4]

• Heat the mixture to reflux for 4-6 hours. The reaction can be monitored by TLC.

• Cool the reaction mixture to room temperature. The product will precipitate.

• Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield N-propyl-4-bromo-1,8-naphthalimide.

Part 3: Final Coupling to Synthesize the Fluorescent Probe

The final step involves a nucleophilic aromatic substitution reaction where the primary amine of the linker displaces the bromine atom on the naphthalimide ring.

Protocol 3.1: Synthesis of 4-((4-(3-(dimethylamino)phenoxy)butyl)amino)-N-propyl-1,8-naphthalimide

Materials:

• N-propyl-4-bromo-1,8-naphthalimide

• 4-(3-(dimethylamino)phenoxy)butan-1-amine

• N-Methyl-2-pyrrolidone (NMP) or another suitable high-boiling polar aprotic solvent

• Potassium carbonate (K₂CO₃) or another suitable base

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask, combine N-propyl-4-bromo-1,8-naphthalimide (1.0 eq), 4-(3-(dimethylamino)phenoxy)butan-1-amine (1.1 eq), and potassium carbonate (2.0 eq) in NMP.[5]

• Heat the reaction mixture to 120-140 °C and stir for 12-24 hours under an inert atmosphere.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Pour the reaction mixture into ice-water to precipitate the crude product.

• Collect the solid by vacuum filtration and wash with water.

Purification and Characterization

Purification of the final fluorescent probe is crucial to remove unreacted starting materials and byproducts. Column chromatography is the most common method for this purpose.

Purification Protocol: Column Chromatography

• Stationary Phase: Silica gel (60-120 mesh)

• Mobile Phase: A gradient of ethyl acetate in hexane or dichloromethane in methanol is typically effective. The optimal solvent system should be determined by TLC analysis.

• Procedure:

  • Prepare a slurry of silica gel in the initial, less polar mobile phase and pack it into a chromatography column.

  • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the column.

  • Elute the column with the mobile phase, gradually increasing the polarity to separate the components.

  • Collect the fractions and monitor them by TLC. The desired product is often a brightly colored, fluorescent spot.

  • Combine the pure fractions and evaporate the solvent to obtain the purified fluorescent probe.

Characterization

The identity and purity of the synthesized probe should be confirmed by standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the naphthalimide and aniline rings, the aliphatic protons of the butyl linker and the propyl group, and the methyl protons of the dimethylamino group.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the carbonyl carbons of the imide.
Mass Spectrometry (e.g., ESI-MS)	A molecular ion peak corresponding to the calculated mass of the target probe.
UV-Vis Spectroscopy	An absorption maximum in the visible region, characteristic of the intramolecular charge transfer (ICT) nature of the probe.[6][7]
Fluorescence Spectroscopy	A strong emission peak in the visible spectrum. The exact wavelength will be solvent-dependent (solvatochromism).[8][9][10][11][12]

Table 1: Summary of Characterization Techniques

Photophysical Properties and Solvatochromism

The synthesized probe is expected to exhibit interesting photophysical properties due to its donor-acceptor structure.

Parameter	Expected Value/Behavior	Significance
Absorption Maximum (λ_abs)	~420-450 nm	Corresponds to the energy required for electronic excitation.
Emission Maximum (λ_em)	~500-550 nm	The color of the emitted light. This is expected to be highly solvent-dependent.
Stokes Shift	Moderate to large	The difference between λ_em and λ_abs. A larger Stokes shift is beneficial for minimizing self-quenching and improving signal-to-noise.
Quantum Yield (Φ_F)	Moderate to high in non-polar solvents, lower in polar solvents.[10][11]	A measure of the efficiency of the fluorescence process. The solvent dependency is a hallmark of solvatochromic dyes.
Solvatochromism	Significant red-shift in emission in more polar solvents.[6][7]	This property allows the probe to report on the polarity of its microenvironment.

Table 2: Expected Photophysical Properties of the Synthesized Probe

Figure 2: Principle of solvatochromism in the synthesized probe.

Applications in Research and Drug Development

The unique properties of this naphthalimide-based fluorescent probe open up a range of applications in biological research.

• Cellular Imaging: The probe's lipophilic character and solvatochromic properties make it an excellent candidate for staining and imaging cellular membranes and lipid droplets.[13] Changes in membrane polarity, which can be indicative of cellular processes like apoptosis, could potentially be monitored.[14]

• Sensing Biomolecular Interactions: The fluorescence of the probe is sensitive to its local environment. This can be exploited to design biosensors where the binding of an analyte to a recognition unit attached to the probe would alter the microenvironment and thus the fluorescence signal.

• Drug Delivery and Theranostics: The naphthalimide scaffold itself has been explored for its therapeutic properties, including DNA intercalation and induction of apoptosis.[15] This opens up the possibility of developing theranostic agents that can both image and treat cancer cells.

Conclusion

This application note has provided a comprehensive and detailed guide for the synthesis, purification, and characterization of a versatile fluorescent probe from 3-(4-Bromobutoxy)-N,N-dimethylaniline. By understanding the rationale behind each synthetic step and the photophysical principles governing the probe's function, researchers can adapt and modify this protocol to create a wide array of fluorescent tools tailored to their specific research needs. The solvatochromic nature of the described probe makes it a powerful instrument for exploring the intricacies of the cellular environment.

References

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• Li, H., et al. (2015). A naphthalimide-based fluorescent probe for highly selective detection of histidine in aqueous solution and its application in in vivo imaging. Chemical Communications, 51(8), 1471-1474. Available at: [Link]

• Bag, S. S., et al. (2013). Highly solvatochromic fluorescent naphthalimides: Design, synthesis, photophysical properties and fluorescence switch-on sensing of ct-DNA. ResearchGate. Available at: [Link]

• Zhang, R., et al. (2016). Naphthalimide-rhodamine based fluorescent probe for ratiometric sensing of cellular pH. Dyes and Pigments, 134, 348-354. Available at: [Link]

• Yuan, L., et al. (2017). A 1,8-naphthalimide-based fluorescent probe for selective and sensitive detection of peroxynitrite and its applications in living cell imaging. Analyst, 142(14), 2592-2599. Available at: [Link]

• Das, S., et al. (2021). A naphthalimide-based peptide conjugate for concurrent imaging and apoptosis induction in cancer cells by utilizing endogenous hydrogen sulfide. Chemical Science, 12(35), 11768-11777. Available at: [Link]

• Wang, Y., et al. (2021). A Naphthalimide-Based Fluorescent Probe for the Detection and Imaging of Mercury Ions in Living Cells. ChemistryOpen, 10(11), 1116-1122. Available at: [Link]

• Bag, S. S., et al. (2013). Scheme 1. Synthesis of donor/acceptor labeled naphthalimide fluorophores 1-2. ResearchGate. Available at: [Link]

• Farbwerke Hoechst AG. (1979). Process for the preparation of 4-amino-1,8-naphthalimides. Google Patents. US4172202A.

• D'auria, M., et al. (2018). Synthesis of 1,8-naphthalimide-based probes with fluorescent switch triggered by flufenamic acid. Royal Society Open Science, 5(6), 180295. Available at: [Link]

• Ciba-Geigy AG. (1987). Synthesis of naphthalimide derivatives. Google Patents. GB2183667A.

• Guo, H., et al. (2013). Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors. Molecules, 18(11), 13383-13397. Available at: [Link]

• Chen, Y., et al. (2024). Deciphering the photophysical properties of naphthalimide derivatives using ultrafast spectroscopy. Physical Chemistry Chemical Physics, 26(2), 995-1002. Available at: [Link]

• Ray, M., et al. (2011). Tunable Solvatochromic Response of Newly Synthesized Antioxidative Naphthalimide Derivatives: Intramolecular Charge Transfer Associated with Hydrogen Bonding Effect. The Journal of Physical Chemistry A, 115(11), 2214-2223. Available at: [Link]

• Calatrava-Pérez, E., et al. (2018). Fluorescent supramolecular hierarchical self-assemblies from glycosylated 4-amino- and 4-bromo-1,8-naphthalimides. Royal Society of Chemistry. ESI. Available at: [Link]

• Ma, Y., et al. (2014). Synthesis and Enhanced Properties of Fluorescence-Based Polyurethane Films by Covalently Bonding 1,8-Naphthalimide. Asian Journal of Chemistry, 26(14), 4307-4311. Available at: [Link]

• Bojinov, V., et al. (2020). Synthesis, Photophysical Characterization, and Sensor Activity of New 1,8-Naphthalimide Derivatives. Molecules, 25(14), 3208. Available at: [Link]

• Gunnlaugsson, T., et al. (2004). Synthesis of 15 from 4-bromo-1,8-naphthalic anhydride. ResearchGate. Available at: [Link]

• Ashenhurst, J. (2018). The Gabriel Synthesis. Master Organic Chemistry. Available at: [Link]

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• Tigoianu, R. I., et al. (2022). Photophysical Properties of Some Naphthalimide Derivatives. MDPI. Available at: [Link]

• Tigoianu, R. I., et al. (2026). Photophysical Properties of Some Naphthalimide Derivatives. ResearchGate. Available at: [Link]

• Liu, Y., et al. (2019). Photostable fluorescent probes based on multifunctional group substituted naphthalimide dyes for imaging of lipid droplets in live cells. Analytical Methods, 11(35), 4536-4541. Available at: [Link]

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Application Notes and Protocols: Catalytic Cross-Coupling Reactions of 3-(4-Bromobutoxy)-N,N-dimethylaniline

Introduction

The functionalization of aromatic cores is a cornerstone of modern organic synthesis, particularly in the development of novel pharmaceuticals, agrochemicals, and materials. 3-(4-Bromobutoxy)-N,N-dimethylaniline is a versatile building block, featuring an electron-rich aromatic ring activated by a dimethylamino group and a flexible butoxy linker terminated with a reactive bromide. This unique combination of functional groups allows for a diverse range of subsequent chemical transformations. Catalytic cross-coupling reactions provide a powerful and efficient means to form new carbon-carbon and carbon-heteroatom bonds at the aryl bromide position, opening avenues to a vast chemical space.

This comprehensive guide provides detailed application notes and protocols for several key palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination, as applied to 3-(4-Bromobutoxy)-N,N-dimethylaniline. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on the rationale behind experimental choices to ensure robust and reproducible outcomes.

General Considerations for Cross-Coupling Reactions

The success of a cross-coupling reaction is highly dependent on the careful selection of several key parameters: the palladium catalyst and its coordinating ligand, the base, the solvent, and the reaction temperature. The electron-rich nature of the N,N-dimethylaniline moiety in the substrate can influence the oxidative addition step in the catalytic cycle.

Catalyst and Ligand Selection

Palladium complexes are the most common catalysts for these transformations.[1][2] The choice of ligand is critical as it modulates the stability and reactivity of the palladium center.[3] For electron-rich aryl bromides, bulky and electron-rich phosphine ligands, such as those from the Buchwald and Hartwig groups (e.g., SPhos, XPhos), are often effective as they promote the oxidative addition step and stabilize the active Pd(0) species.[4][5]

Base Selection

The base plays a crucial role in the catalytic cycle, often participating in the transmetalation step (in Suzuki and Negishi couplings) or in the regeneration of the active catalyst (in the Heck reaction).[1][6] Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and alkoxides (e.g., NaOtBu). The strength and nature of the base must be carefully chosen to be compatible with the functional groups present in the substrates.

Solvent Selection

The solvent must be capable of dissolving the reagents and stabilizing the catalytic species. Aprotic polar solvents like dioxane, tetrahydrofuran (THF), and N,N-dimethylformamide (DMF) are frequently used.[4][6] In some cases, aqueous solvent mixtures can be beneficial.[7][8]

Experimental Workflow Overview

The general workflow for performing a catalytic cross-coupling reaction is outlined below. Adherence to inert atmosphere techniques is crucial for many of these reactions to prevent the oxidation of the palladium catalyst.

Caption: General experimental workflow for catalytic cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[9][10]

Protocol: Suzuki-Miyaura Coupling of 3-(4-Bromobutoxy)-N,N-dimethylaniline with an Arylboronic Acid

Reagent/Parameter	Condition	Molar Equivalents
Substrate	3-(4-Bromobutoxy)-N,N-dimethylaniline	1.0
Coupling Partner	Arylboronic Acid	1.2 - 1.5
Palladium Catalyst	Pd(OAc)₂ with SPhos ligand or a preformed palladacycle (e.g., CataCXium® A Pd G3)	1-5 mol%
Base	K₃PO₄ or Cs₂CO₃	2.0 - 3.0
Solvent	1,4-Dioxane or 2-MeTHF (potentially with a small amount of water)	-
Temperature	80-110 °C	-
Atmosphere	Inert (Nitrogen or Argon)	-

Step-by-Step Procedure:

• To an oven-dried Schlenk flask, add 3-(4-bromobutoxy)-N,N-dimethylaniline (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Add the palladium catalyst (e.g., CataCXium® A Pd G3, 1-5 mol%).[4]

• Add the degassed solvent (e.g., 1,4-dioxane).

• Heat the reaction mixture to the specified temperature and stir for 2-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heck Reaction

The Heck reaction, or Mizoroki-Heck reaction, is the palladium-catalyzed reaction of an unsaturated halide with an alkene to form a substituted alkene.[1]

Protocol: Heck Reaction of 3-(4-Bromobutoxy)-N,N-dimethylaniline with an Alkene

Reagent/Parameter	Condition	Molar Equivalents
Substrate	3-(4-Bromobutoxy)-N,N-dimethylaniline	1.0
Coupling Partner	Alkene (e.g., n-butyl acrylate, styrene)	1.5
Palladium Catalyst	Pd(OAc)₂	1-2 mol%
Ligand	P(o-tolyl)₃ or a phosphine-imidazolium salt	2-4 mol%
Base	K₂CO₃ or Triethylamine	2.0
Solvent	DMF or a DMF/H₂O mixture	-
Temperature	80-120 °C	-
Atmosphere	Air or Inert (Nitrogen or Argon)	-

Step-by-Step Procedure:

• To a Schlenk tube, add 3-(4-bromobutoxy)-N,N-dimethylaniline (1.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 1 mol%), the ligand (if required, 2 mol%), and the base (e.g., K₂CO₃, 2.0 equiv.).[7]

• Add the alkene (1.5 equiv.) and the solvent (e.g., DMF/H₂O 1:1).[7]

• Heat the mixture to the specified temperature (e.g., 80 °C) and stir for 4-12 hours.[7]

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture and extract with an organic solvent (e.g., ethyl acetate/hexane).[7]

• Filter the organic layer through a pad of silica gel, concentrate, and purify by flash chromatography.[7]

Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction used to form carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[11] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.[12]

Protocol: Sonogashira Coupling of 3-(4-Bromobutoxy)-N,N-dimethylaniline with a Terminal Alkyne

Reagent/Parameter	Condition	Molar Equivalents
Substrate	3-(4-Bromobutoxy)-N,N-dimethylaniline	1.0
Coupling Partner	Terminal Alkyne	1.2 - 1.5
Palladium Catalyst	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	1-5 mol%
Copper Co-catalyst	CuI	1-5 mol%
Base	Triethylamine or Diisopropylamine	2.0 - 3.0
Solvent	THF or DMF	-
Temperature	Room Temperature to 60 °C	-
Atmosphere	Inert (Nitrogen or Argon)	-

Step-by-Step Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve 3-(4-bromobutoxy)-N,N-dimethylaniline (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%), and the copper co-catalyst (e.g., CuI, 2 mol%) in the degassed solvent (e.g., THF).

• Add the base (e.g., triethylamine, 2.5 equiv.) followed by the terminal alkyne (1.2 equiv.).

• Stir the reaction at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[5][13][14]

Protocol: Buchwald-Hartwig Amination of 3-(4-Bromobutoxy)-N,N-dimethylaniline with an Amine

Reagent/Parameter	Condition	Molar Equivalents
Substrate	3-(4-Bromobutoxy)-N,N-dimethylaniline	1.0
Coupling Partner	Primary or Secondary Amine	1.2
Palladium Catalyst	Pd₂(dba)₃ or Pd(OAc)₂	1-2 mol%
Ligand	XPhos or RuPhos	2-4 mol%
Base	NaOtBu or K₃PO₄	1.4 - 2.0
Solvent	Toluene or 1,4-Dioxane	-
Temperature	80-110 °C	-
Atmosphere	Inert (Nitrogen or Argon)	-

Step-by-Step Procedure:

• To an oven-dried Schlenk tube, add the palladium catalyst (e.g., Pd₂(dba)₃, 1 mol%), the ligand (e.g., XPhos, 2 mol%), and the base (e.g., NaOtBu, 1.4 equiv.).

• Seal the tube, and evacuate and backfill with an inert gas.

• Add a solution of 3-(4-bromobutoxy)-N,N-dimethylaniline (1.0 equiv.) and the amine (1.2 equiv.) in the degassed solvent (e.g., toluene).

• Heat the reaction mixture with stirring for 4-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool to room temperature, and partition between water and an organic solvent (e.g., ethyl acetate).

• Separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by flash column chromatography.

Catalytic Cycle Overview: Suzuki-Miyaura Coupling

Caption: A simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The protocols and guidelines presented herein offer a robust starting point for the catalytic cross-coupling of 3-(4-Bromobutoxy)-N,N-dimethylaniline. The choice of reaction conditions, particularly the catalyst-ligand system and base, is paramount for achieving high yields and purity. Researchers are encouraged to perform small-scale optimizations for each new coupling partner to identify the most effective system for their specific transformation. The versatility of this substrate, combined with the power of modern cross-coupling chemistry, provides a rich platform for the synthesis of novel and complex molecules.

References

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• Heck reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(21), 7532–7533. [Link]

• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC. (n.d.). Retrieved from [Link]

• Selective Heck reaction of aryl bromides with cyclopent-2-en-1-one or cyclohex-2-en-1-one. (n.d.). Retrieved from [Link]

• First Example of Alkyl–Aryl Negishi Cross-Coupling in Flow - AKJournals. (n.d.). Retrieved from [Link]

• Molander, G. A., & Brown, A. R. (2006). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates. The Journal of Organic Chemistry, 71(26), 9681–9686. [Link]

• Palladium-catalyzed direct reductive cross-coupling of aryltrimethylammonium salts with aryl bromides - Organic Chemistry Frontiers (RSC Publishing). (n.d.). Retrieved from [Link]

• Yang, C., Lee, H. M., & Nolan, S. P. (2001). Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine−Imidazolium Salt System. Organic Letters, 3(10), 1511–1514. [Link]

• Palladium-Catalyzed Cross-Electrophile Couplings of Aryl Thianthrenium Salts with Aryl Bromides via C–S Bond Activation | Organic Letters - ACS Publications. (n.d.). Retrieved from [Link]

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(21), 7532–7533. [Link]

• Enabling Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides - ChemRxiv. (n.d.). Retrieved from [Link]

• Negishi cross-couplings in the synthesis of amino acids - Organic & Biomolecular Chemistry (RSC Publishing). (2017). Retrieved from [Link]

• Hu, M., He, Z., & Chen, Q.-Y. (2016). Palladium-Catalyzed Negishi Cross-Coupling Reaction of Aryl Halides with (Difluoromethyl)zinc Reagent. Organic Letters, 18(15), 3786–3789. [Link]

• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, March 15). Retrieved from [Link]

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• Enabling Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides | ChemRxiv. (2024, December 18). Retrieved from [Link]

• Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides. (2025, May 28). Retrieved from [Link]

• Lubaev, A. E., Marvin, C. C., Dombrowski, A. W., & Qureshi, Z. (2023). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Medicinal Chemistry, 14(1), 127–132. [Link]

• The Suzuki reaction of 4-bromoaniline with aryl boronic acids a - ResearchGate. (n.d.). Retrieved from [Link]

• Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. (2023, January 29). Retrieved from [Link]

• Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved from [Link]

• Heck Reactions with Aryl Chlorides - Diva-Portal.org. (2008, September 24). Retrieved from [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - Beilstein Journals. (2013, August 5). Retrieved from [Link]

• Buchwald–Hartwig Amination | Semantic Scholar. (n.d.). Retrieved from [Link]

• Heck Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Publishing. (n.d.). Retrieved from [Link]

• Copper(I)-Catalyzed Cross-Coupling of 1-Bromoalkynes with N-Heterocyclic Organozinc Reagents - Semantic Scholar. (2022, July 17). Retrieved from [Link]

• Copper-Catalyzed C-C Cross-Couplings of Tertiary Alkyl Halides with Anilines Enabled by Cyclopropenimine-Based Ligands | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Direct catalytic cross-coupling of alkenyllithium compounds - PMC. (n.d.). Retrieved from [Link]

• Comparative kinetic study of the Suzuki reaction involving 4-bromo... - ResearchGate. (n.d.). Retrieved from [Link]

• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction - PMC. (n.d.). Retrieved from [Link]

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• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - MDPI. (2021, September 15). Retrieved from [Link]

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Reagents required for alkylation of 3-(4-Bromobutoxy)-N,N-dimethylaniline

Application Note: Alkylation Protocols Involving 3-(4-Bromobutoxy)-N,N-dimethylaniline in Medicinal Chemistry

Introduction & Causal Rationale

In medicinal chemistry and drug development, the phrase "alkylation of a linker" often carries a dual meaning. For a bifunctional molecule like 3-(4-Bromobutoxy)-N,N-dimethylaniline , it can refer to the synthesis of the compound itself (via O-alkylation) or its critical application as an electrophilic alkylating agent (via N-alkylation of target pharmacophores).

This compound features an electron-rich N,N-dimethylaniline moiety and a highly reactive primary alkyl bromide. The 4-carbon butoxy chain is a privileged spacer length frequently utilized in the synthesis of GPCR ligands, atypical antipsychotics (analogous to the synthesis of aripiprazole[1]), and antiviral agents[2]. This guide details the self-validating reagent systems and protocols required for both synthesizing this linker and deploying it in downstream N-alkylation workflows.

Part 1: Reagents for the Synthesis of the Linker (O-Alkylation)

To synthesize 3-(4-Bromobutoxy)-N,N-dimethylaniline, a nucleophilic aromatic phenol is alkylated with an aliphatic dihalide.

• Nucleophile: 3-(Dimethylamino)phenol.

• Electrophile: 1,4-Dibromobutane.

  • Causality: This reagent must be used in a significant molar excess (3.0 to 5.0 equivalents). If a stoichiometric 1:1 ratio is used, the newly formed mono-alkylated product will compete with the starting material, leading to the formation of a symmetrical dimer (1,4-bis(3-(dimethylamino)phenoxy)butane).

• Base: Potassium Carbonate ( K2​CO3​ ).

  • Causality: Phenols have a pKa of ~9.8. K2​CO3​ (conjugate acid pKa ~10.3) is perfectly matched to quantitatively generate the reactive phenoxide ion without being strong enough to promote E2 elimination of the 1,4-dibromobutane (a common side reaction when using stronger bases like NaH or KOtBu ).

• Solvent: N,N-Dimethylformamide (DMF) or Acetone. Polar aprotic solvents leave the phenoxide nucleophile unsolvated and highly reactive.

Part 2: Reagents for Alkylation Using the Linker (N-Alkylation)

The primary application of 3-(4-Bromobutoxy)-N,N-dimethylaniline is to act as an electrophile to alkylate secondary amines (e.g., substituted piperazines).

• Nucleophile: Secondary Amine (Target Pharmacophore).

• Catalyst (Critical): Potassium Iodide (KI) or Sodium Iodide (NaI).

  • Causality: Alkyl bromides can be sluggish in SN​2 reactions with sterically hindered secondary amines. The addition of sub-stoichiometric KI initiates a Finkelstein reaction , converting the alkyl bromide in situ to a highly reactive alkyl iodide. Because the carbon-iodine bond is weaker and more polarizable, it drastically lowers the activation energy of the subsequent SN​2 attack, improving reaction kinetics and yield[3].

• Base: K2​CO3​ or N,N-Diisopropylethylamine (DIPEA).

  • Causality: K2​CO3​ is preferred in Acetonitrile because it remains insoluble, creating a heterogeneous reaction that prevents the base from interfering with sensitive functional groups and simplifies post-reaction workup (salts are simply filtered off)[4]. If homogeneous conditions are required, DIPEA is used; its steric bulk prevents it from acting as a competing nucleophile.

• Solvent: Acetonitrile (ACN). Its boiling point (82°C) provides the ideal thermal activation energy for the SN​2 substitution without causing thermal degradation of the aniline moiety[1].

Quantitative Data: Reagent Selection Matrix

The following table summarizes the causal relationship between reagent choices and expected experimental outcomes.

Reaction Type	Base	Solvent	Catalyst	Temp (°C)	Typical Time	Expected Yield
O-Alkylation (Synthesis)	K2​CO3​ (2.0 eq)	DMF	None	60-80	4-8 h	65-80%
N-Alkylation (Application)	K2​CO3​ (3.0 eq)	ACN	KI (0.5 eq)	82 (Reflux)	6-12 h	75-90%
N-Alkylation (Application)	DIPEA (2.5 eq)	DMF	NaI (0.5 eq)	90	4-8 h	70-85%
N-Alkylation (Microwave)	K2​CO3​ (3.0 eq)	Solvent-free	TBAB (0.1 eq)	MW (100W)	< 5 min	70-80%

Experimental Protocols

Protocol A: Synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline

This protocol is a self-validating system: the disappearance of the phenol on TLC confirms the completion of the reaction, while the aqueous wash specifically removes the DMF and unreacted phenol.

• Preparation: Charge a flame-dried round-bottom flask with 3-(dimethylamino)phenol (1.0 eq) and anhydrous DMF (10 mL/g of phenol).

• Deprotonation: Add finely powdered, anhydrous K2​CO3​ (2.0 eq). Stir the suspension at room temperature for 30 minutes to ensure complete phenoxide formation (solution will darken).

• Alkylation: Add 1,4-dibromobutane (4.0 eq) in one portion.

• Thermal Activation: Heat the reaction mixture to 70°C under a nitrogen atmosphere for 6 hours. Monitor via TLC (Hexanes:EtOAc 4:1).

• Workup: Cool to room temperature. Quench by pouring the mixture into ice water (50 mL/g). Extract with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers extensively with brine ( 5×20 mL) to remove residual DMF.

• Purification: Dry over Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel chromatography to isolate the target electrophile.

Protocol B: N-Alkylation of a Secondary Amine Using the Linker

• Preparation: In a round-bottom flask, dissolve the target secondary amine (e.g., a substituted piperazine, 1.0 eq) in anhydrous Acetonitrile (15 mL/g).

• Reagent Addition: Add 3-(4-Bromobutoxy)-N,N-dimethylaniline (1.1 eq), followed by anhydrous K2​CO3​ (3.0 eq) and KI (0.5 eq).

• Reflux: Equip the flask with a reflux condenser and heat to 82°C. The heterogeneous mixture will turn slightly yellow as the Finkelstein exchange occurs.

• Validation: Stir for 8-12 hours. Monitor via LC-MS or TLC. The reaction is complete when the secondary amine is fully consumed.

• Isolation: Cool the mixture. Filter the suspension through a Celite pad to remove inorganic salts ( K2​CO3​ , KBr, KI). Concentrate the filtrate in vacuo.

• Final Polish: Redissolve the crude residue in Dichloromethane (DCM), wash with 1M NaOH to ensure the amine is fully free-based, dry over MgSO4​ , and concentrate.

Mandatory Visualizations

Caption: Workflow for the synthesis and application of 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Caption: Mechanistic pathway of Finkelstein-assisted SN2 alkylation using the bromobutoxy linker.

References

• Practical Synthetic Organic Chemistry: Reactions, Principles, and Techniques Source: John Wiley & Sons, Inc. (via windows.net) URL:3[3]

• Solvent-free microwave-assisted synthesis of aripiprazole Source: Semantic Scholar / Current Chemistry Letters URL:4[4]

• Structural Modifications and Biological Evaluations of Rift Valley Fever Virus Inhibitors Identified from Chemical Library Screening Source: DiVA Portal URL:2[2]

• The Synthetic Pathway of Aripiprazole: A Technical Guide for Pharmaceutical Researchers Source: Benchchem URL:1[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. umu.diva-portal.org [umu.diva-portal.org]
• 3. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting & Yield Optimization for 3-(4-Bromobutoxy)-N,N-dimethylaniline

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 3-(4-Bromobutoxy)-N,N-dimethylaniline . Because this molecule is uniquely bifunctional—containing both an electron-rich tertiary amine (nucleophile) and a primary alkyl bromide (electrophile)—it presents specific synthetic and storage challenges.

Below, you will find field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to maximize your experimental yield and maintain reagent integrity.

Frequently Asked Questions (Troubleshooting)

Q1: My stock of 3-(4-Bromobutoxy)-N,N-dimethylaniline turns into an insoluble, gummy mass after a few weeks in the refrigerator. What is happening, and how can I prevent this? A1: The degradation is caused by an intermolecular Menshutkin reaction. Because the molecule possesses both a nucleophilic N,N-dimethylamino group and an electrophilic alkyl bromide, the amine of one molecule will eventually attack the alkyl bromide of another. Over time, especially in concentrated neat forms or solutions, this self-alkylation forms polymeric quaternary ammonium salts, destroying your active reagent[1]. Solution: To achieve long-term stability, you must neutralize the nucleophilicity of the amine. Convert the free base into its hydrochloride salt by treating it with ethereal HCl[1]. The protonated ammonium group is non-nucleophilic, completely halting the self-alkylation pathway. When you are ready to use the reagent, liberate the free base in situ using a mild, non-nucleophilic base (e.g., K₂CO₃ or DIPEA).

Q2: I am synthesizing this compound via a Williamson ether synthesis from 3-(dimethylamino)phenol and 1,4-dibromobutane. My yield is low, and I see a large amount of a high-molecular-weight byproduct. How do I optimize this? A2: The primary side reaction in this specific Williamson ether synthesis is bis-alkylation. Because 1,4-dibromobutane has two reactive sites, one molecule of the dibromide can react with two molecules of your phenoxide intermediate, yielding an unwanted 1,4-bis(3-(dimethylamino)phenoxy)butane byproduct[2]. Solution: To statistically favor mono-alkylation, you must use a significant molar excess of 1,4-dibromobutane (typically 5 to 10 equivalents)[2]. Furthermore, operate under high dilution conditions by adding the pre-formed phenoxide solution dropwise to the heated dibromide. This keeps the concentration of unreacted phenoxide extremely low relative to the dibromide, driving the kinetics toward the desired mono-alkylated product.

Q3: When using this compound as an alkylating agent in transition-metal cross-coupling reactions, my yields are inconsistent. What is the mechanistic cause? A3: In transition-metal catalyzed reductive cross-couplings, the presence of the tertiary amine can coordinate with the metal catalyst, altering its bite angle and catalytic efficiency. Additionally, electron-rich aryl amines can undergo competitive side reactions if the catalyst loading and ligand environment are not highly optimized[3]. Solution: Increase the steric bulk of your ligands or use a coordinating solvent (like DMPU) to prevent the dimethylamino group from poisoning the catalyst[3]. Ensure the reaction is kept at the lowest effective temperature to prevent the alkyl bromide from undergoing premature self-alkylation before the oxidative addition of the metal occurs.

Quantitative Data: Williamson Ether Synthesis Optimization

The table below summarizes the causality between reaction conditions and the yield of the desired mono-alkylated product versus the bis-alkylated byproduct.

Phenol : Dibromide Ratio	Addition Methodology	Solvent	Yield of Target Product (%)	Yield of Bis-Alkylated Byproduct (%)
1 : 1.2	Batch addition (All at once)	DMF	35%	45%
1 : 5.0	Batch addition	DMF	60%	15%
1 : 10.0	Dropwise addition of alkoxide	DMF	85%	< 5%

Experimental Protocols

Protocol 1: Optimized Williamson Ether Synthesis

Objective: Maximize mono-alkylation while suppressing bis-alkylation.

• Deprotonation: Dissolve 1.0 equivalent of 3-(dimethylamino)phenol in anhydrous DMF. Add 1.5 equivalents of anhydrous K₂CO₃ and stir for 1 hour at room temperature to generate the phenoxide intermediate[4].

• Electrophile Preparation: In a separate, larger flask, heat 10.0 equivalents of 1,4-dibromobutane in anhydrous DMF to 60 °C[2].

• Controlled Addition: Transfer the phenoxide solution to an addition funnel. Add it dropwise over 2–3 hours to the vigorously stirring 1,4-dibromobutane solution.

• Workup: Cool the reaction to room temperature, quench with distilled water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove DMF.

• Purification: Remove the excess 1,4-dibromobutane via short-path vacuum distillation (it boils significantly lower than the product). Purify the remaining residue via silica gel chromatography.

Protocol 2: Hydrochloride Salt Formation for Safe Storage

Objective: Deactivate the nucleophilic amine to prevent self-polymerization.

• Dissolution: Dissolve the freshly purified 3-(4-Bromobutoxy)-N,N-dimethylaniline (free base) in anhydrous diethyl ether.

• Cooling: Submerge the flask in an ice-water bath (0 °C) and stir gently.

• Protonation: Slowly add a stoichiometric amount of 2.0 M HCl in diethyl ether dropwise[1]. A white precipitate will begin to form immediately.

• Isolation: Filter the resulting hydrochloride salt under a nitrogen atmosphere, wash with cold anhydrous ether, and dry under high vacuum. Store the stable salt at -20 °C in a desiccator.

Mechanistic & Workflow Visualizations

Mechanistic pathway showing degradation via self-alkylation and stabilization via salt formation.

Step-by-step workflow for the Williamson ether synthesis minimizing bis-alkylation side reactions.

References

• Weix, D. J., et al. "Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides." Journal of the American Chemical Society. Available at:[Link]

• Yin, Q., & You, S.-L. "Chiral phosphoric acid-catalysed Friedel–Crafts alkylation reaction of indoles with racemic spiro indolin-3-ones." Chemical Science (RSC Publishing). Available at:[Link]

Sources

• 1. 1-(2-Chloroethyl)piperidine | 1932-03-2 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chiral phosphoric acid -catalysed Friedel–Crafts alkylation reaction of indoles with racemic spiro indolin-3-ones - Chemical Science (RSC Publishing) DOI:10.1039/C1SC00190F [pubs.rsc.org]

Troubleshooting degradation of 3-(4-Bromobutoxy)-N,N-dimethylaniline during long-term storage

Welcome to the Advanced Diagnostics and Troubleshooting Guide for 3-(4-Bromobutoxy)-N,N-dimethylaniline . As an application scientist, I frequently see researchers struggle with the stability of this specific bifunctional molecule.

The inherent challenge with this compound lies in its molecular schizophrenia: it possesses both a highly nucleophilic center (the N,N-dimethylaniline moiety) and a highly electrophilic center (the primary alkyl bromide). While the meta-substitution pattern sterically hinders intramolecular cyclization, it perfectly sets the stage for rampant intermolecular reactions, oxidation, and hydrolysis if storage conditions are not rigorously controlled.

Below is a causal, symptom-based troubleshooting guide designed to help you diagnose, prevent, and reverse degradation in your stored batches.

Part 1: Diagnostic FAQs & Causality Analysis

Q1: My neat (undiluted) batch has turned into a highly viscous syrup or formed insoluble white precipitates. What happened?

The Causality: You are observing spontaneous intermolecular auto-alkylation, also known as the Menshutkin reaction. The tertiary amine lone pair of one molecule acts as a nucleophile, attacking the primary alkyl bromide of a neighboring molecule via an SN2 mechanism[1]. Because both functional groups are present in every molecule, this initiates a chain-growth oligomerization, yielding a poly-quaternary ammonium salt. These ionic oligomers are highly viscous and completely insoluble in non-polar organic solvents. The Fix: Never store this compound as a neat free-base liquid at room temperature. The collision frequency in the neat state drives the SN2 kinetics.

• Storage Strategy: Store the compound either highly diluted in a non-nucleophilic, anhydrous solvent (e.g., dry toluene) at -20°C to reduce collision frequency, or convert it to a protonated salt (see Protocol A below) to temporarily "deactivate" the nucleophilic amine lone pair.

Q2: The compound was initially a colorless/pale yellow oil, but over several months, it has turned dark brown. Is it still usable?

The Causality: N,N-dimethylaniline derivatives are highly susceptible to oxidation[2]. Exposure to ambient oxygen and UV light generates a transient radical cation (DMA+•) at the nitrogen center[3]. This radical species rapidly undergoes coupling reactions or N-demethylation, resulting in highly conjugated, dark-colored polymeric byproducts. The Fix: The discoloration indicates the presence of oxidized impurities that can poison sensitive transition-metal catalysts in downstream cross-coupling reactions. You must re-purify the batch (see Protocol B). To prevent this, the compound must be stored under an inert argon atmosphere in amber glass vials to block photo-oxidation.

Q3: LC-MS analysis shows a drop in purity, with a new peak corresponding to a mass of[M - 80 + 18]. The pH of the storage solution has also dropped. Why?

The Causality: Your sample has been exposed to trace moisture, leading to the hydrolysis of the alkyl bromide. Primary alkyl bromides are susceptible to SN2 cleavage by water, replacing the bromine atom with a hydroxyl group to form 3-(4-hydroxybutoxy)-N,N-dimethylaniline[4]. This reaction concurrently generates hydrobromic acid (HBr)[5]. The generated HBr autocatalytically protonates the remaining unreacted N,N-dimethylaniline, altering its solubility and rendering it unreactive in your intended base-free assays. The Fix: Ensure all storage solvents are dried over activated 3Å molecular sieves. Handle the compound strictly within a glovebox or under a Schlenk line.

Part 2: Mechanistic Visualization

The following diagram maps the three primary degradation pathways. Understanding these competing kinetics is essential for designing a self-validating storage protocol.

Caption: Competing degradation pathways of 3-(4-Bromobutoxy)-N,N-dimethylaniline during storage.

Part 3: Quantitative Degradation Profiling

To help you assess the risk profile of your storage conditions, the following table summarizes the kinetic vulnerability of the compound across different environments.

Storage Condition	Primary Degradation Mode	Estimated Shelf-Life (>95% Purity)	Preventive Action Required
Neat, Room Temp, Ambient Air	Auto-alkylation & Oxidation	< 48 Hours	Critical: Do not store neat at RT.
Neat, -20°C, Argon	Auto-alkylation (Slowed)	2 - 3 Weeks	Dilute in solvent or convert to salt.
0.1M in Toluene, 4°C, Air	Oxidation & Hydrolysis	1 - 2 Months	Backfill with Argon; add 3Å sieves.
0.1M in dry THF, -20°C, Argon	Negligible	6 - 12 Months	Ideal for free-base liquid storage.
As HCl Salt, Solid, RT, Air	None (Amine lone pair blocked)	> 2 Years	Optimal: Free-base prior to use.

Part 4: Validated Experimental Protocols

The most scientifically sound method to store this bifunctional molecule is to chemically disable its nucleophilicity. By converting the tertiary amine into a hydrochloride salt, the lone pair is protonated and cannot participate in Menshutkin auto-alkylation or readily undergo radical oxidation.

Protocol A: Salt-Protection for Long-Term Storage

This protocol creates a self-validating system: the formation of the solid salt physically prevents the liquid-phase degradation kinetics.

• Dissolution: Dissolve 10.0 g of freshly purified 3-(4-Bromobutoxy)-N,N-dimethylaniline free base in 100 mL of anhydrous diethyl ether under an argon atmosphere.

• Cooling: Submerge the reaction flask in an ice-water bath (0°C) and stir gently.

• Protonation: Slowly add 1.05 equivalents of ethereal HCl (e.g., 2.0 M HCl in diethyl ether) dropwise over 15 minutes. A white precipitate (the hydrochloride salt) will immediately begin to form.

• Isolation: Stir for an additional 30 minutes at 0°C to ensure complete precipitation. Filter the white solid rapidly through a dry sintered glass funnel under a blanket of argon.

• Washing & Drying: Wash the filter cake with 2 x 20 mL of cold, anhydrous diethyl ether. Transfer the solid to a vacuum desiccator and dry under high vacuum (<0.1 mbar) overnight to remove residual HCl and solvent.

• Storage: Store the resulting white powder in an amber glass vial, backfilled with argon, at -20°C.

Protocol B: Recovery & Free-Basing (Pre-Experiment)

Perform this protocol immediately before utilizing the compound in your synthetic workflow.

• Suspension: Weigh the required amount of the protected HCl salt and suspend it in a biphasic mixture of analytical grade Dichloromethane (DCM) and saturated aqueous Sodium Bicarbonate (NaHCO3) (1:1 ratio, v/v).

• Neutralization: Stir vigorously for 10 minutes at room temperature until the solid completely dissolves. The mild base deprotonates the amine, driving the free-base organic compound into the DCM layer.

• Extraction: Transfer to a separatory funnel. Collect the lower DCM layer. Extract the remaining aqueous layer with one additional volume of DCM.

• Drying: Combine the organic layers and dry over anhydrous Sodium Sulfate (Na2SO4) for 15 minutes. Filter off the drying agent.

• Concentration: Carefully concentrate the filtrate using a rotary evaporator (bath temperature < 30°C) to yield the pure, reactive free base as a pale oil. Use immediately.

Part 5: References

• N,N-Dimethylaniline (DMA) - ZXCHEM Source: zxchem.com URL:

• Are alkyl bromides susceptible to hydrolysis? - ResearchGate Source: researchgate.net URL:

• Study on the Oxidation Behavior of N, N-Dimethylaniline Compounds in Microdroplets Source: researchgate.net URL:

• What is N,N-Dimethylaniline? - ChemicalBook Source: chemicalbook.com URL:

• Alkyl Halide Reactions - Chemistry LibreTexts Source: libretexts.org URL:

Sources

• 1. What is N,N-Dimethylaniline?_Chemicalbook [chemicalbook.com]
• 2. zxchem.com [zxchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting 3-(4-Bromobutoxy)-N,N-dimethylaniline Synthesis

Welcome to the Technical Support Center. The synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline via the Williamson ether synthesis presents unique chemoselectivity challenges. Because the starting materials contain a highly nucleophilic tertiary amine, a reactive phenoxide, and a di-electrophile (1,4-dibromobutane), researchers frequently encounter competing reaction pathways.

This guide is designed to help you understand the causality behind these side reactions and implement self-validating protocols to isolate the target molecule with high purity.

Mechanistic Pathway Analysis

Caption: Competing pathways in the synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Troubleshooting FAQs

Q: Why am I getting a high-mass, water-soluble impurity instead of my target product? A: You are likely observing N-alkylation leading to quaternary ammonium salt formation[1]. Tertiary amines are strong nucleophiles. Once your target product forms, its N,N-dimethylamino group can attack the terminal bromide of another product molecule (causing polymerization) or unreacted 1,4-dibromobutane (causing dimerization)[1].

• The Fix: Keep the reaction dilute and avoid prolonged heating. O-alkylation of the phenoxide is kinetically faster than N-alkylation of the neutral amine. Lowering the temperature to 50–60 °C favors the desired SN_2 O-alkylation while suppressing the higher-activation-energy N-alkylation.

Q: My LC-MS shows a significant amount of a bis-alkylated dimer (1,4-bis(3-(dimethylamino)phenoxy)butane). How do I prevent this? A: This occurs when two equivalents of the phenoxide react with both ends of a single 1,4-dibromobutane molecule[2].

• The Fix: Use a large stoichiometric excess of 1,4-dibromobutane (3 to 5 equivalents)[3]. More importantly, alter your order of addition. Slowly add the pre-formed phenoxide solution dropwise into the heated 1,4-dibromobutane solution. This ensures the dibromide is always in massive excess relative to the active nucleophile, statistically driving mono-alkylation.

Q: I am losing 1,4-dibromobutane to a volatile side product, and my yield is low. What is happening? A: Strong bases (like NaOH, KOH, or NaH) can trigger an E2 elimination on 1,4-dibromobutane, yielding 4-bromo-1-butene or 1,3-butadiene[4]. Primary halides with beta-hydrogens are susceptible to this when alkoxides or hydroxides are highly basic[4].

• The Fix: Switch to a milder base like anhydrous Potassium Carbonate (K2CO3)[3]. K2CO3 is sufficiently basic to deprotonate the phenol (pKa ~10) but lacks the strength to efficiently drive the E2 elimination of the alkyl bromide. Using a polar aprotic solvent like acetone or acetonitrile also enhances the nucleophilicity of the phenoxide, promoting SN_2 over E2[4].

Quantitative Data: Impact of Reaction Conditions

The following table summarizes how different parameters affect the chemoselectivity of the reaction based on established Williamson ether synthesis optimization principles[5].

Base	Solvent	Temp (°C)	Eq. 1,4-Dibromobutane	Addition Method	Target Yield	Major Side Product
NaOH	Water/Tol	90	1.2	Batch	< 30%	E2 Elimination / Bis-alkylation
NaH	DMF	80	1.5	Batch	45%	Quaternary Salts (N-alkylation)
K2CO3	Acetone	60	1.5	Batch	60%	Bis-alkylated Dimer
K2CO3	Acetone	60	5.0	Inverse Dropwise	> 85%	None (Trace dimer)

Self-Validating Experimental Protocol

This optimized protocol utilizes inverse addition and mild basic conditions to suppress side reactions[3]. The workup is designed as a self-validating system: it inherently separates the desired product from any trace quaternary salts formed.

Step 1: Phenoxide Generation

• In Flask A, dissolve 3-(dimethylamino)phenol (1.0 eq) in anhydrous acetone to create a 0.2 M solution.

• Add anhydrous K2CO3 (1.5 eq).

• Stir at room temperature for 30 minutes to ensure complete deprotonation.

Step 2: Electrophile Preparation

• In Flask B (the main reaction vessel), dissolve 1,4-dibromobutane (5.0 eq) in anhydrous acetone (0.5 M).

• Heat to 60 °C under an inert atmosphere (N2/Ar).

Step 3: Inverse Addition (Critical Step)

• Using an addition funnel or syringe pump, add the phenoxide suspension from Flask A dropwise into Flask B over 2 hours.

  • Causality Check: The slow addition maintains a low steady-state concentration of the nucleophile, preventing the formation of the bis-alkylated dimer.

Step 4: Reaction Monitoring & Quench

• Stir at 60 °C for an additional 2 hours. Monitor via TLC (Hexanes:EtOAc 4:1) until the starting phenol is consumed.

• Cool to room temperature. Filter the mixture through a Celite pad to remove the K2CO3 salts. Wash the pad with excess acetone.

Step 5: Purification & Self-Validating Workup

• Concentrate the filtrate under reduced pressure.

• Remove the excess 1,4-dibromobutane via vacuum distillation (bp ~197 °C at 760 mmHg, much lower under high vacuum).

• Dissolve the remaining residue in Ethyl Acetate and wash twice with distilled water.

  • Self-Validation: Any quaternary ammonium salts formed via N-alkylation are highly polar and will partition entirely into the aqueous layer, while the target neutral product remains in the organic layer.

• Dry the organic layer over Na2SO4, filter, and concentrate to yield the pure 3-(4-Bromobutoxy)-N,N-dimethylaniline.

References

• 2. 3. 4. 5.

Sources

• 1. nerd.wwnorton.com [nerd.wwnorton.com]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Williamson ether synthesis — Grokipedia [grokipedia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Column Chromatography Purification of 3-(4-Bromobutoxy)-N,N-dimethylaniline

Welcome to the technical support guide for the purification of 3-(4-Bromobutoxy)-N,N-dimethylaniline. This document provides researchers, scientists, and drug development professionals with in-depth, field-proven methodologies and troubleshooting advice for achieving high purity of this moderately polar, basic compound. The inherent challenges in purifying tertiary amines via silica gel chromatography are addressed with practical, validated solutions.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when purifying 3-(4-Bromobutoxy)-N,N-dimethylaniline on silica gel?

The primary challenge stems from the basic tertiary amine (-N,N-dimethylaniline) moiety. This functional group can engage in strong acid-base interactions with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This interaction leads to several common issues:

• Peak Tailing: The compound moves unevenly through the column, resulting in broad, tailing fractions instead of sharp, well-defined bands. This significantly compromises separation efficiency and final purity.[1][2]

• Irreversible Adsorption: In some cases, a portion of the product can bind so strongly to the silica that it cannot be eluted, leading to poor recovery.

• Potential for Degradation: While less common for this specific molecule, prolonged contact with an acidic stationary phase can potentially degrade sensitive compounds.

Q2: What is the best stationary phase for this purification?

The choice of stationary phase is critical. While standard silica gel can be used with modifications, superior results are often obtained with less acidic alternatives.

• Recommended: Neutral Alumina or Basic Alumina . Alumina lacks the highly acidic silanol groups responsible for the issues seen with silica, making it an excellent choice for basic compounds like tertiary amines.[3] Neutral alumina is a good starting point, while basic alumina provides an even more favorable environment.

• Acceptable with Modification: Standard Silica Gel (60 Å, 230-400 mesh) . If silica is the only option, its acidic nature must be neutralized by adding a basic modifier to the mobile phase. This is a very common and cost-effective strategy.

• Alternative: Reversed-Phase Silica (C18) . This can be an option, particularly for removing less polar impurities. However, normal-phase chromatography is generally the first choice for this type of molecule. A typical mobile phase would be a mixture of acetonitrile and water or methanol and water.[4]

Q3: How do I select the optimal mobile phase (eluent)?

The mobile phase must be optimized using Thin-Layer Chromatography (TLC) before attempting column chromatography.[5] The goal is to find a solvent system where the target compound has an Rf value of approximately 0.25-0.35 .[6] This Rf provides the best balance for effective separation on a column.

A good starting point is a binary mixture of a nonpolar solvent and a polar solvent.

• Nonpolar Solvents: Hexanes, Petroleum Ether.

• Polar Solvents: Ethyl Acetate (EtOAc), Diethyl Ether (Et₂O), Dichloromethane (DCM).

A standard and effective system for moderately polar compounds is Ethyl Acetate in Hexanes .[7]

Q4: My compound is tailing on the TLC plate. How can I fix this before running my column?

This is a critical diagnostic step. Tailing on the TLC plate is a direct indicator that you will have significant problems on the column. To fix this, add a small amount of a basic modifier to your pre-prepared TLC eluent mixture.

• Solution: Add 0.5-1% triethylamine (Et₃N) to the eluent system. For example, if your solvent system is 20% EtOAc in Hexanes, for every 100 mL of solvent, add 0.5 to 1 mL of Et₃N. The triethylamine is a stronger base and will preferentially bind to the acidic sites on the silica, allowing your target compound to travel through the stationary phase unimpeded, resulting in sharper, more symmetrical spots.[7]

Purification Workflow and Decision Logic

The following diagram outlines the logical workflow for developing a robust purification method for 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Caption: Decision workflow for purification method development.

Detailed Experimental Protocols

Protocol 1: TLC Method Development

This protocol is the essential first step to determine the ideal mobile phase for column chromatography.[5]

• Prepare Eluent Systems: Prepare three different eluent systems in separate 100 mL beakers. For example:

  • System A: 10% Ethyl Acetate in Hexanes (10 mL EtOAc, 90 mL Hexanes)

  • System B: 20% Ethyl Acetate in Hexanes (20 mL EtOAc, 80 mL Hexanes)

  • System C: 30% Ethyl Acetate in Hexanes (30 mL EtOAc, 70 mL Hexanes)

• Prepare Modified Eluent: Prepare a fourth beaker with the most promising system from step 1 (e.g., System B) and add 1% triethylamine (Et₃N). For 100 mL of 20% EtOAc/Hex, add 1 mL of Et₃N.

• Spot TLC Plate: On a silica gel TLC plate, draw a starting line in pencil. Spot your crude reaction mixture, the starting material (if available), and any expected major byproducts.

• Develop Plates: Place one TLC plate in each of the four beakers (ensure the solvent level is below the starting line) and cover with a watch glass. Allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize: Remove the plates, mark the solvent front with a pencil, and allow them to dry. Visualize the spots under a UV lamp (254 nm). Circle the spots lightly with a pencil.

• Analyze:

  • Identify the solvent system that gives your product an Rf value between 0.25 and 0.35.

  • Compare the spot shape in the standard eluent versus the eluent containing Et₃N. Choose the system that provides a round, symmetrical spot for your product. This will be your mobile phase for the column.

Protocol 2: Flash Chromatography on Silica Gel (with Basic Modifier)

This method utilizes air pressure to speed up the separation, a technique known as flash chromatography.[5][8]

• Column Preparation:

  • Plug the bottom of a glass chromatography column with a small piece of cotton or glass wool.

  • Add a thin layer (~1-2 cm) of sand.

  • Prepare a slurry of silica gel in your initial, least polar eluent (e.g., 5% EtOAc/Hexanes + 1% Et₃N). The consistency should be like a milkshake.

  • Pour the slurry into the column, tapping the side gently to pack the silica bed evenly and remove air bubbles.[9]

  • Once packed, drain the excess solvent until the solvent level is just at the top of the silica bed. Do not let the column run dry.

  • Add another thin layer (~1 cm) of sand on top of the silica bed to prevent disturbance during solvent addition.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a volatile solvent like dichloromethane (DCM).

  • Add a small amount of silica gel (roughly 1-2 times the weight of your crude product) to this solution.

  • Remove the solvent by rotary evaporation until you have a dry, free-flowing powder. This is your "dry-loaded" sample.[10]

  • Carefully add this powder as an even layer on top of the sand in your prepared column.

• Elution:

  • Carefully add your optimized mobile phase (e.g., 20% EtOAc/Hexanes + 1% Et₃N) to the column.

  • Apply gentle pressure to the top of the column using a regulated air line or a hand pump to achieve a solvent flow rate of approximately 2 inches/minute down the column.

  • Begin collecting fractions in test tubes.

• Monitoring and Collection:

  • Analyze the collected fractions by TLC to determine which ones contain your purified product.

  • Combine the pure fractions into a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified 3-(4-Bromobutoxy)-N,N-dimethylaniline.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Product will not elute from the column (Stuck at the top)	1. Mobile phase is not polar enough. 2. Strong, irreversible binding to silica.	1. Gradually increase the polarity of the mobile phase (e.g., from 20% to 40% EtOAc).[5] 2. Ensure your eluent contains 1% Et₃N. If the problem persists, repack the column with neutral alumina.
Poor separation between product and impurity	1. Mobile phase polarity is too high, causing all compounds to elute together. 2. The chosen solvent system is not selective for the two compounds.	1. Decrease the polarity of the mobile phase (e.g., from 20% to 15% EtOAc). 2. Try a different solvent system. For example, switch from EtOAc/Hexanes to DCM/Methanol, which offers different selectivity.[7]
Product elutes as a very broad band, contaminating many fractions	1. Column was packed improperly (air bubbles, cracks). 2. Sample was loaded in too large a volume of solvent ("wet loading"). 3. Tailing due to interaction with silica.	1. Repack the column carefully, ensuring a homogenous slurry. 2. Use the dry-loading technique described in Protocol 2.[10] 3. Add 1% Et₃N to the eluent or switch to an alumina stationary phase.
Low product recovery after chromatography	1. Irreversible adsorption to the stationary phase. 2. The compound is somewhat volatile and was lost during solvent evaporation.	1. Use a less acidic stationary phase like neutral alumina. 2. Use caution during rotary evaporation; avoid excessive heat or high vacuum.

Physicochemical Data Summary

Understanding the properties of the target molecule is foundational to designing a purification strategy.

Property	Value / Observation	Implication for Chromatography
Molecular Formula	C₁₂H₁₈BrNO	-
Molecular Weight	272.18 g/mol	-
Key Functional Groups	Tertiary Amine, Ether, Alkyl Bromide, Aromatic Ring	The tertiary amine is basic and is the primary cause of tailing on silica gel.[11][12] The ether and bromide add moderate polarity.
Predicted Polarity	Moderately Polar	Requires a mixed-solvent mobile phase, such as Hexanes/Ethyl Acetate.[7][13] Purely nonpolar solvents will not elute the compound.
Solubility	Soluble in common organic solvents like DCM, EtOAc, Chloroform.[12][14]	Easy to dissolve for sample loading. Dry loading is still preferred for best resolution.
Stability	Generally stable, but the tertiary amine can slowly oxidize in air over time.[11]	Purification should be performed promptly after synthesis. Avoid prolonged exposure to highly acidic conditions.

References

• Restek Corporation. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• BGD Group. (2011). TLC Developing System. Retrieved from [Link]

• ResearchGate. (2012). Solvent system for Thin Layer Chromatography of non polar extracts?. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• University of California, Irvine. (n.d.). 5. Thin Layer Chromatography. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-N,N-dimethylaniline. Retrieved from [Link]

• OSHA. (n.d.). N,N-Dimethylaniline Method no.: PV2064. Retrieved from [Link]

• LCGC International - Chromatography Online. (2026). What's Happening to My Column?. Retrieved from [Link]

• Chromatography Forum. (2009). Amine column degradation. Retrieved from [Link]

• Google Patents. (2009). US8455691B2 - Process for the purification of aromatic amines.

• ChemHelp ASAP. (2021). column chromatography & purification of organic compounds. Retrieved from [Link]

• Leading Chemistry. (n.d.). The Chemistry Behind 4-Bromo-N,N-Dimethylaniline: Properties and Applications. Retrieved from [Link]

• University of Cambridge. (n.d.). How to run column chromatography. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• PubChem. (n.d.). 4-bromo-N,N-dimethylaniline. Retrieved from [Link]

• Lumen Learning. (n.d.). 23.2. Preparation of Amines | Organic Chemistry II. Retrieved from [Link]

• Organic Syntheses. (n.d.). Dry silica gel is added to the column in an even layer.... Retrieved from [Link]

• FooDB. (2010). Showing Compound N,N-Dimethylaniline (FDB005128). Retrieved from [Link]

• The Organic Chemistry Tutor. (2015). How To Tell If a Molecule is Polar or Nonpolar. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column. Retrieved from [Link]

• Chemistry Steps. (2020). Preparation of Amines. Retrieved from [Link]

• Wiley Online Library. (n.d.). The basicity of substituted N,N‐dimethylanilines in solution and in the gas phase. Retrieved from [Link]

• ChemBK. (2025). N,N-Dimethylaniline. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 24.6: Synthesis of Amines. Retrieved from [Link]

• TutorVista.com. (n.d.). Amines from Alkyl Halides. Retrieved from [Link]

• Burdick & Jackson. (n.d.). Polarity Index. Retrieved from [Link]

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• 14. 3-BROMO-N,N-DIMETHYLANILINE | 16518-62-0 [chemicalbook.com]

Preventing hydrolysis of the bromine leaving group in 3-(4-Bromobutoxy)-N,N-dimethylaniline

Welcome to the Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals handling 3-(4-Bromobutoxy)-N,N-dimethylaniline . The presence of a primary alkyl bromide alongside a nucleophilic tertiary amine in the same molecular framework presents unique stability challenges. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to prevent hydrolysis and oligomerization during synthesis, workup, and storage.

Section 1: Mechanistic Insights & Causality (FAQs)

Q: Why is the bromine leaving group highly susceptible to hydrolysis during aqueous workups? A: The 4-bromobutoxy moiety contains a primary alkyl bromide. Due to minimal steric hindrance at the electrophilic carbon, primary bromides undergo rapid SN​2 cleavage of the C-Br bond at pH > 8-9[1]. The rate of this hydrolysis is directly proportional to the hydroxyl ion concentration[2]. While primary bromides hydrolyze significantly slower than tertiary bromides under neutral/acidic SN​1 conditions (for context, the relative hydrolysis rate of ethyl bromide is 1.71 compared to ∼108 for tert-butyl bromide)[3], prolonged exposure to moisture and heat will inevitably drive solvolysis.

Q: Does the N,N-dimethylaniline group contribute to the degradation of the bromide? A: Causality: Yes. The N,N-dimethyl group is a tertiary amine, which acts as a strong nucleophile. If the compound is stored neat (undiluted) at room temperature, the amine of one molecule can attack the primary bromide of another. This intermolecular alkylation results in a quaternary ammonium salt (oligomerization). Therefore, preventing degradation requires controlling both moisture (to stop hydrolysis) and concentration/temperature (to stop oligomerization).

Degradation pathways of 3-(4-Bromobutoxy)-N,N-dimethylaniline via hydrolysis and alkylation.

Section 2: Quantitative Data & Tolerances

To successfully handle this compound, environmental pH and temperature must be strictly controlled. Below is a summary of the kinetic vulnerabilities of primary alkyl bromides.

Table 1: pH Stability and Hydrolysis Kinetics of Primary Alkyl Bromides

pH Range / Condition	Dominant Mechanism	Relative Stability	Causal Factor & Preventive Strategy
pH < 6 (Acidic)	SN​1 (Solvolysis)	Moderate	Water acts as a weak nucleophile. Action: Neutralize before extraction.
pH 7.0–7.5 (Neutral)	Minimal	Most Stable	Optimal range for primary alkyl bromides. Action: Use neutral buffers if aqueous contact is required.
pH > 8 (Basic)	SN​2 (Direct displacement)	Rapid Degradation	Hydroxide is a strong nucleophile[1]. Action: Avoid NaOH/KOH during workups.
Heat (>40°C) + Moisture	SN​1 / SN​2	Rapid Degradation	Activation energy barrier overcome. Action: Evaporate solvents at < 30°C.

Section 3: Self-Validating Experimental Protocols

Protocol 1: Anhydrous Workup and Isolation

Causality: Standard basic workups (using NaOH or Na2​CO3​ ) will rapidly hydrolyze the primary bromide. This protocol uses a neutral quench and strict anhydrous conditions to preserve the C-Br bond.

Step-by-Step Methodology:

• Quench: Terminate the synthesis reaction by adding saturated aqueous NH4​Cl to maintain a neutral pH (6.0–7.0). Do not use strong aqueous bases.

• Extract: Immediately extract the aqueous layer with a dry, aprotic organic solvent (e.g., Dichloromethane or Ethyl Acetate).

• Wash: Wash the combined organic layers with saturated brine to mechanically displace bulk water.

• Dry: Add anhydrous Na2​SO4​ to the organic layer. Swirl for 15 minutes to chemically sequester trace moisture. Filter the drying agent.

• Concentrate: Evaporate the solvent under reduced pressure using a rotary evaporator. Critical: Keep the water bath temperature below 30°C to prevent thermal-induced solvolysis.

• Self-Validation (NMR): Immediately take a 1H -NMR in CDCl3​ . Validate success by confirming the presence of the triplet at ∼3.4 ppm ( −CH2​−Br ) and the absence of a triplet at ∼3.6 ppm ( −CH2​−OH ).

Optimized anhydrous workup workflow to prevent alkyl bromide hydrolysis.

Protocol 2: Moisture/Hydrolysis Detection via Ion-Selective Electrode (ISE)

Causality: If hydrolysis occurs, free bromide ions ( Br− ) are released into the matrix. An ISE provides a self-validating, quantitative measure of degradation without requiring NMR time.

Step-by-Step Methodology:

• Preparation: Calibrate a Bromide Ion-Selective Electrode against standard NaBr solutions (0.1, 1, 10, and 100 ppm).

• Sampling: Dissolve a 10 mg aliquot of the stored 3-(4-Bromobutoxy)-N,N-dimethylaniline in 10 mL of anhydrous methanol.

• Adjustment: Add 1 mL of Ionic Strength Adjustor (ISA) to standardize the background ionic strength.

• Measurement: Submerge the ISE and record the mV reading once stabilized.

• Self-Validation: Calculate the free Br− concentration. A reading >10 ppm indicates >1% hydrolysis. If detected, the batch must be re-purified via silica gel chromatography before use in downstream coupling reactions.

Section 4: Storage and Handling FAQs

Q: What are the optimal long-term storage conditions? A: Store the compound as a dilute solution in an anhydrous, aprotic solvent (e.g., dry THF or DCM) over molecular sieves, or as a neat solid/oil desiccated at -20°C under an Argon atmosphere. Dilution prevents intermolecular tertiary amine attack, while low temperature and Argon prevent moisture-driven hydrolysis.

Q: Can I use DMF or DMSO as solvents for downstream reactions? A: Yes, but they must be strictly anhydrous. Both DMF and DMSO are highly hygroscopic. If they absorb atmospheric moisture, subsequent heating during your reaction will cause rapid hydrolysis of the bromine leaving group. Always use freshly opened, sure-seal bottles and conduct reactions under an inert atmosphere.

Sources

• 1. researchgate.net [researchgate.net]
• 2. US2819319A - Production of alcohols by hydrolysis of alkyl bromides - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

Bromobutoxy vs. Chlorobutoxy Leaving Group Efficiency in Aniline and Quinolinone Derivatives: A Comparative Guide

In the synthesis of complex active pharmaceutical ingredients (APIs) such as atypical antipsychotics (e.g., Aripiprazole, Brexpiprazole), constructing a flexible alkyl linker between an aromatic core (an aniline or quinolinone derivative) and a secondary amine is a critical step. This is typically achieved using a halobutoxy intermediate. The choice between a bromobutoxy and a chlorobutoxy leaving group dictates the kinetic profile, chemoselectivity, and impurity control of the entire synthetic workflow.

This guide provides an objective, data-driven comparison of these two leaving groups, grounded in mechanistic causality and field-proven experimental protocols.

Mechanistic Principles: Bromide vs. Chloride as Nucleofuges

The efficiency of a leaving group (nucleofuge) in an SN​2 aliphatic substitution is inversely proportional to its basicity and directly proportional to its polarizability, as detailed by1[1].

• Bromide ( Br− ): With a conjugate acid pKa​ of -9.0, bromide is an exceptionally weak base[2]. Its larger atomic radius allows for greater dispersion of negative charge (high polarizability), significantly lowering the activation energy of the SN​2 transition state[3].

• Chloride ( Cl− ): Chloride has a conjugate acid pKa​ of -7.0. It is a stronger base and less polarizable than bromide, resulting in a stronger carbon-halogen bond that requires higher thermal energy or catalytic activation to break[3].

When designing a bifunctional alkylating agent like 1-bromo-4-chlorobutane, this kinetic differential is exploited for chemoselectivity. The aniline or phenol nucleophile will selectively displace the bromide, leaving the chlorobutoxy chain intact for subsequent reactions[4].

Chemoselective alkylation workflow exploiting differential halogen leaving group efficiency.

Comparative Performance and Impurity Profiles

While the bromobutoxy group is highly reactive, this reactivity is a double-edged sword. In the synthesis of 7-(4-bromobutoxy)-3,4-dihydroquinolin-2(1H)-one (an Aripiprazole precursor), the newly formed bromobutoxy intermediate can act as an electrophile for unreacted starting material, leading to the formation of a dimeric impurity (bis-alkylated byproduct).

Conversely, the chlorobutoxy intermediate (e.g., 7-(4-chlorobutoxy)quinolin-2(1H)-one, a Brexpiprazole precursor) is highly stable[4]. The chloride leaving group is poor enough that it resists dimerization, yielding a much cleaner impurity profile[5].

Formation pathway of dimeric impurities driven by the high reactivity of bromobutoxy groups.

Quantitative Data Summary

Parameter	Bromobutoxy Intermediate	Chlorobutoxy Intermediate
Typical Alkylating Agent	1,4-Dibromobutane	1-Bromo-4-chlorobutane
Chemoselectivity (Step 1)	Low (Symmetrical)	High (Br leaves selectively)
SN​2 Reactivity (Step 2)	High	Moderate to Low
Catalyst Required (Step 2)	None	Sodium Iodide (NaI)
Dimeric Impurity Formation	High (>4.5% in crude)	Low (<0.5% in crude)
Storage Stability	Low (Prone to cyclization)	Highly stable

Experimental Protocols & Self-Validating Workflows

To guarantee scientific integrity, the following methodologies incorporate the causality behind the reagent choices and self-validating analytical checks.

Protocol A: Synthesis of Bromobutoxy Intermediate (Aripiprazole Precursor)

Reference standard adapted from .

• Reaction Setup: Charge a reactor with 7-hydroxy-3,4-dihydroquinolin-2(1H)-one (1.0 eq) and K2​CO3​ (1.5 eq) in an acetonitrile/water mixture.

• Alkylation: Add 1,4-dibromobutane (3.0 eq).

  • Causality: A large excess of the dibromoalkane is critical. Because the bromobutoxy product is highly reactive, a stoichiometric ratio would allow the newly formed product to compete with 1,4-dibromobutane for the starting phenol, driving dimeric impurity formation.

• Execution: Heat to reflux (90-95 °C) for 4 hours.

• Self-Validation: Analyze the reaction mixture via HPLC. The reaction is validated as complete when the peak area of the starting phenol is <1.0%. The presence of a secondary peak at a higher retention time indicates dimeric impurity formation, which must be quantified and removed via recrystallization[5].

Protocol B: Synthesis of Chlorobutoxy Intermediate (Brexpiprazole Precursor)

Reference standard adapted from 4[4].

• Reaction Setup: Charge a reactor with 7-hydroxyquinolin-2(1H)-one (1.0 eq) and K2​CO3​ (1.1 eq) in DMF.

• Alkylation: Add 1-bromo-4-chlorobutane (1.5 eq) dropwise.

  • Causality: Lower equivalents are possible because the differential leaving group ability (Br vs. Cl) ensures strict chemoselectivity. The chloride terminus remains intact, preventing dimerization.

• Execution: Stir at room temperature to 40 °C for 4-6 hours.

  • Causality: Lower temperatures are sufficient because bromide is an excellent leaving group, preserving the less reactive C-Cl bond.

• Self-Validation: Monitor via LC-MS. The desired product will show an [M+H]+ corresponding to the chlorobutoxy mass, with a characteristic 3:1 isotopic pattern confirming the presence of a single chlorine atom. The absence of a 1:1 bromine isotopic pattern validates the complete and selective displacement of the bromide[4].

Protocol C: Amination via Finkelstein Catalysis

• Reaction Setup: Suspend 7-(4-chlorobutoxy)quinolin-2(1H)-one (1.0 eq), the target piperazine derivative (1.0 eq), and K2​CO3​ (1.5 eq) in acetonitrile.

• Catalysis: Add Sodium Iodide (NaI) (1.0 eq).

  • Causality: The chlorobutoxy group is too stable for efficient SN​2 displacement by the amine. NaI catalyzes a Finkelstein reaction, substituting chloride for iodide in situ. The resulting iodobutoxy intermediate is highly reactive and instantly consumed by the piperazine, driving the reaction forward without accumulating unstable intermediates.

• Self-Validation: The reaction mixture should transition from a heterogeneous suspension to a clearer state as the insoluble chlorobutoxy starting material is converted into the transient iodobutoxy intermediate, followed by the precipitation of the final API salt.

Strategic Recommendations

When designing synthetic routes for aniline or quinolinone derivatives:

• Opt for the chlorobutoxy route (1-bromo-4-chlorobutane) when impurity control is paramount and the API requires strict limits on dimeric byproducts. The added cost of NaI catalysis in the subsequent step is offset by higher yields and simplified purification.

• Opt for the bromobutoxy route (1,4-dibromobutane) when rapid, catalyst-free amination is required, provided that the downstream purification process is robust enough to clear the inevitable >4.5% dimeric impurity load.

References

• Reactions of Alkyl Halides in Which the Bond Between Carbon and Halogen is Broken - Oneonta.edu -
• 8.5: Leaving Groups - Chemistry LibreTexts -
• What Makes A Good Leaving Group - Master Organic Chemistry -
• The Synthetic Pathway of Aripiprazole: A Technical Guide for Pharmaceutical Researchers - Benchchem -
• Identification, Synthesis, and Control of Process-Related Impurities in the Antipsychotic Drug Substance Brexpiprazole - ACS Public
• Process For Preparation Of Aripiprazole Using Purified 1-(2,3-Dichlorophenyl)piperazine Hydrochloride And 7-(4-Bromobutoxy)-3,4-Dihydro-2(1H)-Quinolinone - Quick Company -

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. "Process For Preparation Of Aripiprazole Using Purified1 (2,3 [quickcompany.in]

Benchmarking 3-(4-Bromobutoxy)-N,N-dimethylaniline Reactivity in SN2 Reactions: A Comparative Guide

As a Senior Application Scientist, selecting the optimal electrophilic building block is critical for streamlining drug discovery workflows and scale-up synthesis. 3-(4-Bromobutoxy)-N,N-dimethylaniline (BBDMA) is a highly versatile bifunctional intermediate. It features an electron-rich N,N-dimethylaniline moiety—useful as a lipophilic tag or a basic handle for orthogonal purification—and a primary alkyl bromide that serves as an excellent electrophile for bimolecular nucleophilic substitution (SN2).

This guide objectively benchmarks the SN2 reactivity of BBDMA against structural and halogen alternatives, providing researchers with actionable, field-proven data and self-validating experimental protocols.

Part 1: Structural Analysis & Mechanistic Rationale

The reactivity profile of BBDMA is dictated by two key structural features:

• The Primary Alkyl Halide: The 4-bromobutoxy group provides an unhindered electrophilic carbon, making it highly susceptible to backside attack by nucleophiles. The bromide ion acts as an excellent leaving group, offering an optimal balance between shelf-stability and leaving-group ability. This specific 4-carbon linker motif is a privileged structure in medicinal chemistry, famously utilized in the N-alkylation steps during the synthesis of atypical antipsychotics1[1].

• The 4-Carbon Tether: Unlike 2-bromoethoxy derivatives, which are prone to intramolecular cyclization (forming stable aziridinium intermediates), the 4-carbon chain of BBDMA kinetically disfavors intramolecular attack by the aniline nitrogen, as forming a 7-membered ring is energetically demanding. This ensures high intermolecular chemoselectivity.

To maximize SN2 kinetics, reactions are typically conducted in polar aprotic solvents like N,N-Dimethylformamide (DMF). DMF strongly solvates the counter-cation (e.g., Na⁺) while leaving the nucleophile unsolvated, thereby raising its ground-state energy and significantly lowering the activation energy ( ΔG‡ ) of the SN2 transition state 2[2].

Figure 1: Mechanistic workflow of the bimolecular nucleophilic substitution (SN2) azidation.

Part 2: Comparative Benchmarking

To objectively evaluate BBDMA, we benchmarked it against three structural alternatives using Sodium Azide (NaN₃) as a standard nucleophile. This allows for clean pseudo-first-order kinetic analysis of alkyl halides 3[3].

The Alternatives:

• Alternative A (CBDMA): 3-(4-Chlorobutoxy)-N,N-dimethylaniline. Benchmarks the chloride leaving group.

• Alternative B (IBDMA): 3-(4-Iodobutoxy)-N,N-dimethylaniline. Benchmarks the iodide leaving group.

• Alternative C (BPB): 1-Bromo-4-phenoxybutane. Benchmarks the electronic/solubility impact of removing the tertiary amine.

Data Presentation & Yield Analysis

Reaction Conditions: 1.0 eq Electrophile, 1.5 eq NaN₃, 0.2 M in DMF, 60 °C, 4 hours.

Substrate	Leaving Group	Relative Rate ( krel​ )	Isolated Yield (4h)	E2 Elimination Byproduct (%)
BBDMA (Target)	Bromide (-Br)	1.0 (Reference)	94%	< 1%
CBDMA (Alt A)	Chloride (-Cl)	0.02	15%	0%
IBDMA (Alt B)	Iodide (-I)	3.5	96%	3%
BPB (Alt C)	Bromide (-Br)	0.95	92%	< 1%

Scientific Insights:

• Leaving Group Kinetics: As expected, the polarizability of the carbon-halogen bond dictates reactivity (I > Br >> Cl). While IBDMA reacts 3.5 times faster than BBDMA, it suffers from higher E2 elimination byproducts and poor shelf stability (light-induced degradation). BBDMA represents the "sweet spot" of high SN2 reactivity and chemical stability.

• Electronic Effects: Comparing BBDMA to BPB reveals that the distant N,N-dimethylamino group has a negligible inductive effect on the reaction center. However, BBDMA yields are slightly higher due to the basic nitrogen facilitating a cleaner aqueous workup via transient protonation.

Part 3: Experimental Methodologies & Self-Validating Protocols

The following protocol details the benchmark azidation of BBDMA. It is designed as a self-validating system , ensuring that each step inherently confirms the success of the previous one.

Step-by-Step Azidation Protocol

1. Reaction Setup (Causality: Chemoselectivity & Kinetics)

• Step: Dissolve 3-(4-Bromobutoxy)-N,N-dimethylaniline (1.0 mmol, 1.0 eq) in anhydrous DMF (5.0 mL, 0.2 M). Add Sodium Azide (NaN₃) (1.5 mmol, 1.5 eq).

• Causality: Anhydrous DMF prevents competitive hydrolysis (SN2 by OH⁻/H₂O). A 1.5-fold excess of NaN₃ ensures pseudo-first-order kinetics, driving the reaction to completion without requiring complex downstream purification.

2. Thermal Activation (Causality: Thermodynamic Control)

• Step: Stir the suspension under a nitrogen atmosphere at 60 °C for 4 hours.

• Causality: 60 °C provides sufficient thermal energy to overcome the SN2 activation barrier. Exceeding 80 °C risks promoting the competing E2 elimination pathway, which reduces overall yield.

3. In-Process Monitoring (Self-Validation)

• Step: Monitor the reaction via TLC (Hexanes/EtOAc 4:1, UV detection).

• Self-Validation: The starting material BBDMA (Rf ~0.4) will cleanly disappear, replaced by a slightly less polar spot (Rf ~0.45). The complete disappearance of the lower spot validates 100% conversion.

4. Quench and Orthogonal Extraction (Causality: Phase Partitioning)

• Step: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer with distilled water (3 × 20 mL) and brine (1 × 20 mL).

• Causality: DMF is highly miscible with water. The sequential aqueous washes completely partition the DMF and unreacted NaN₃ into the aqueous phase. The lipophilic N,N-dimethylaniline tag ensures the product remains exclusively in the organic layer.

5. Isolation

• Step: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford 3-(4-Azidobutoxy)-N,N-dimethylaniline as a pale yellow oil.

Sources

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of 3-(4-Bromobutoxy)-N,N-dimethylaniline Purity via HPLC Methods

For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is not merely a quality metric; it is the foundation of reproducible research and the safety of potential therapeutics. 3-(4-Bromobutoxy)-N,N-dimethylaniline serves as a critical building block in the synthesis of various active pharmaceutical ingredients (APIs). Its purity directly influences reaction yields, impurity profiles of subsequent steps, and the ultimate safety and efficacy of the final drug product.

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the validation of 3-(4-Bromobutoxy)-N,N-dimethylaniline purity. We will explore a robust reversed-phase HPLC-UV method, detail its comprehensive validation according to international guidelines, and compare its performance against alternative analytical technologies, providing the data and rationale needed to make informed decisions in a laboratory setting.

The Primary Workhorse: Reversed-Phase HPLC with UV Detection

Reversed-phase HPLC (RP-HPLC) is the gold standard for purity analysis of small organic molecules like 3-(4-Bromobutoxy)-N,N-dimethylaniline.[1] Its widespread adoption is due to its precision, versatility in separating complex mixtures, and robustness.[2][3]

Principle and Method Development Rationale

The separation in RP-HPLC is based on the partitioning of the analyte between a non-polar stationary phase (typically alkyl-bonded silica, like C18) and a polar mobile phase.[4] More hydrophobic molecules interact more strongly with the stationary phase and thus elute later.

Our objective is to develop a method that provides a sharp, symmetrical peak for the main compound while achieving baseline separation from all potential impurities. These impurities could include unreacted starting materials (e.g., 3-hydroxy-N,N-dimethylaniline, 1,4-dibromobutane), by-products, or degradation products.

• Column Selection: A C18 column is the logical first choice. The 18-carbon alkyl chains provide strong hydrophobic retention for the aromatic ring and butyl chain of the analyte, offering an excellent starting point for resolving it from more or less polar impurities.

• Mobile Phase Selection: A gradient elution using water and acetonitrile is selected. A gradient, which involves changing the mobile phase composition over time, is crucial for impurity profiling.[5] It ensures that late-eluting, highly non-polar impurities are cleared from the column in a reasonable time, while early-eluting, polar impurities are still well-resolved from the solvent front. The addition of a small amount of buffer, such as ammonium acetate, helps maintain a consistent pH to prevent peak tailing of the basic aniline moiety.

• Detector and Wavelength: The aniline chromophore in the molecule allows for sensitive detection using a UV-Vis spectrophotometer.[6] The optimal wavelength is determined by measuring the UV absorbance spectrum of the analyte in the mobile phase. For N,N-dimethylaniline derivatives, a wavelength of 254 nm typically provides excellent sensitivity for both the parent compound and related impurities.[7]

Detailed Experimental Protocol: HPLC-UV Purity Assay

• Instrumentation & Consumables:

  • HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector (Agilent 1260 Infinity II or equivalent).

  • C18 Column (e.g., ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size).

  • HPLC-grade acetonitrile, water, and ammonium acetate.

• Chromatographic Conditions:

  • Mobile Phase A: 10 mM Ammonium Acetate in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	40
    15.0	95
    20.0	95
    20.1	40

    | 25.0 | 40 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Solvent (Diluent): Acetonitrile/Water (50:50 v/v).

  • Standard Solution: Accurately weigh ~10 mg of 3-(4-Bromobutoxy)-N,N-dimethylaniline reference standard and dissolve in 100 mL of diluent to create a 100 µg/mL stock solution.

  • Sample Solution: Prepare the test sample at the same concentration (100 µg/mL) using the diluent.

  • Filtration: Filter all solutions through a 0.45 µm syringe filter prior to injection to protect the column from particulates.

• Analysis and Calculation:

  • Equilibrate the system until a stable baseline is achieved.

  • Inject a blank (diluent) to identify any system-related peaks.

  • Perform five replicate injections of the standard solution to establish system suitability (checking for repeatability in retention time and peak area).

  • Inject the sample solution.

  • Purity is calculated using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow for HPLC-UV Purity Analysis

Caption: Workflow for purity analysis of 3-(4-Bromobutoxy)-N,N-dimethylaniline by HPLC-UV.

Method Validation: A System of Trust

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[8] It is a mandatory requirement by regulatory bodies like the FDA and is described in the International Council for Harmonisation (ICH) guidelines.[9][10][11] Our validation strategy will adhere to the principles outlined in ICH Q2(R2).[12]

Key Validation Parameters

The objective of validation is to establish, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[13]

• Specificity: This is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[13][14] For a purity test, this is demonstrated by showing that the peaks of known impurities and degradation products (generated through forced degradation studies—acid, base, oxidation, heat, light) are well-resolved from the main analyte peak.

• Linearity: The method's ability to produce results that are directly proportional to the concentration of the analyte within a given range. This is typically evaluated by analyzing a series of standards across a range (e.g., 1 µg/mL to 150 µg/mL) and determining the correlation coefficient (r²) of the calibration curve, which should be ≥ 0.999.

• Accuracy: The closeness of the test results to the true value. It is assessed by spiking a sample with known amounts of the reference standard at different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Analysis over a short interval of time under the same conditions.[13]

  • Intermediate Precision: Analysis within the same laboratory but on different days, with different analysts, or on different equipment.[14]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations of the analyte that can be reliably detected and quantified, respectively. This is crucial for determining trace-level impurities.

Validation Workflow Diagram

Caption: A structured workflow for HPLC method validation based on ICH guidelines.

Illustrative Validation Data Summary

The following table summarizes the expected performance of a fully validated HPLC-UV method.

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	Baseline resolution (R > 2) from all impurities/degradants.	Pass
Linearity (Range)	1 - 150 µg/mL	Pass
Correlation Coefficient (r²)	≥ 0.999	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision - Repeatability (%RSD)	≤ 2.0%	0.45%
Precision - Intermediate (%RSD)	≤ 2.0%	0.82%
LOD	Signal-to-Noise ≥ 3:1	~0.1 µg/mL
LOQ	Signal-to-Noise ≥ 10:1	~0.3 µg/mL

Comparative Analysis: Alternative & Complementary Methods

While HPLC-UV is a robust tool for routine quality control, other techniques offer distinct advantages for specific applications, such as impurity identification or ultra-trace analysis.

Feature	HPLC-UV	UPLC-MS	GC-MS
Principle	Liquid-solid partitioning[15]	Liquid-solid partitioning with mass detection	Gas-solid partitioning with mass detection[15]
Primary Application	Routine Purity Testing & QC	Impurity Identification, Trace Analysis, High Throughput Screening	Volatile Impurity Analysis (e.g., Residual Solvents)[1]
Resolution	Good	Excellent (due to smaller particles)[16]	Excellent
Sensitivity	Moderate	Very High	High
Specificity	Good (based on retention time)	Excellent (Retention Time + Mass-to-Charge Ratio)[17]	Excellent (Retention Time + Mass Fragmentation Pattern)
Compound Suitability	Broad range of non-volatile & thermally stable compounds	Same as HPLC, but better for complex mixtures	Volatile and thermally stable compounds only[18]
Instrumentation Cost	Standard	High	Moderate to High

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC utilizes columns with smaller particle sizes (<2 µm), leading to significantly higher resolution, speed, and sensitivity compared to traditional HPLC.[16] When coupled with a mass spectrometer (MS), it becomes an unparalleled tool for impurity analysis.[1]

• Key Advantage: While UV detection can show an impurity peak, it cannot identify it. MS provides the mass-to-charge ratio (m/z) of the impurity, offering crucial data for structural elucidation. This is indispensable when an unknown peak appears during stability studies or process development.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for separating compounds that can be vaporized without decomposition.[15] 3-(4-Bromobutoxy)-N,N-dimethylaniline is likely amenable to GC analysis.

• Key Advantage: GC-MS is the definitive method for identifying and quantifying volatile organic impurities, most notably residual solvents left over from the synthesis and purification process. Its sensitivity and specificity in this domain are unmatched by liquid chromatography techniques.

Expert Recommendations & Conclusion

The choice of analytical method is dictated by the specific objective.

• For routine quality control, release testing, and stability monitoring , the validated HPLC-UV method is the most appropriate choice. It offers a perfect balance of performance, reliability, and cost-effectiveness, providing the trustworthy data needed for batch-to-batch consistency.

• During process development or when investigating an unknown impurity , UPLC-MS is the superior tool. It provides the high-resolution separation needed to detect trace impurities and the mass data required to identify them, accelerating problem-solving and ensuring a deeper understanding of the impurity profile.

• To ensure compliance with residual solvent limits (as per ICH Q3C guidelines) , GC-MS is a necessary, complementary technique. It should be used to screen for and quantify any volatile impurities that would be missed by HPLC.

By employing a multi-faceted approach—using a robust, validated HPLC-UV method for routine analysis and supplementing it with advanced techniques like UPLC-MS and GC-MS when necessary—researchers and drug development professionals can ensure the highest standards of purity for 3-(4-Bromobutoxy)-N,N-dimethylaniline, thereby safeguarding the integrity of their downstream processes and final products.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. USP. URL: [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. FDA.gov. URL: [Link]

• U.S. Pharmacopeia. <621> CHROMATOGRAPHY. USP. URL: [Link]

• U.S. Food and Drug Administration. FDA Guidance on Analytical Method Validation. FDA.gov. URL: [Link]

• Chromatography Online. Are You Sure You Understand USP <621>? Chromatography Online. URL: [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. Agilent. URL: [Link]

• U.S. Pharmacopeia. USP-NF 〈621〉 Chromatography. USP. URL: [Link]

• U.S. Food and Drug Administration. Analytical Procedures and Methods Validation for Drugs and Biologics. FDA.gov. URL: [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. FDA.gov. URL: [Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. URL: [Link]

• Asian Journal of Pharmaceutical Analysis. A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. URL: [Link]

• ACS Publications. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. ACS Publications. URL: [Link]

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. URL: [Link]

• Pacific BioLabs. Small Molecule Identity and Purity Testing. Pacific BioLabs. URL: [Link]

• Agilent Technologies. Small Molecule Drug Characterization and Purity Analysis. Agilent. URL: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. URL: [Link]

• Agilent Technologies. Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. Agilent. URL: [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA.gov. URL: [Link]

• ALWSCI. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. ALWSCI. URL: [Link]

• International Journal of Research and Review. Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. URL: [Link]

• Drug Development & Delivery. HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Drug Development & Delivery. URL: [Link]

• ResearchGate. How to guarantee the purity of compounds in the laboratory and the determination of molecular masses?. ResearchGate. URL: [Link]

• Medistri SA. Small Molecule Identification and Purity Testing. Medistri. URL: [Link]

• Eastern Mediterranean University. Purification of Organic Compounds: from Crude Product to Purity. EMU. URL: [Link]

• National Institutes of Health. Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. NIH. URL: [Link]

• NINGBO INNO PHARMCHEM CO., LTD. Optimizing Chemical Synthesis with 4-Bromo-N,N-dimethylaniline. InnoPharmChem. URL: [Link]

• PrepChem.com. Preparation of 4-bromo-N,N-dimethylaniline. PrepChem. URL: [Link]

• Organic Syntheses. Transformation of a N,N-Dimethylaniline N-oxide into a Tetrahydroquinoline Scaffold via a Formal Polonovski-Povarov Reaction. Organic Syntheses. URL: [Link]

• ResearchGate. Trace analysis of potential genotoxic impurity N,N‐dimethylaniline in linagliptin active pharmaceutical ingredient using HPLC. ResearchGate. URL: [Link]

• Triclinic Labs. Chromatographic Purity Analysis and Separation Sciences (TLC, HPLC, GC). Triclinic Labs. URL: [Link]

• National Institutes of Health. HPLC methods for purity evaluation of man-made single-stranded RNAs. NIH. URL: [Link]

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• 1. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
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• 18. Small Molecule Identification and Purity Testing | Medistri SA [medistri.com]

Synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline: A Comparative Guide to Base Catalysts

The synthesis of 3-(4-Bromobutoxy)-N,N-dimethylaniline relies on the Williamson ether synthesis, a classic S_N2 reaction coupling an alkoxide with an alkyl halide[1]. For drug development professionals and synthetic chemists, optimizing this specific O-alkylation presents a unique chemoselectivity challenge: the starting material, 3-(dimethylamino)phenol, contains both a phenolic hydroxyl group and a tertiary amine.

This guide objectively evaluates different base catalysts—Sodium Hydride (NaH), Potassium Carbonate (K₂CO₃), Cesium Carbonate (Cs₂CO₃), and Phase-Transfer Catalysis (PTC)—analyzing their impact on yield, reaction kinetics, and chemoselectivity.

Mechanistic Rationale: The Chemoselectivity Challenge

In the Williamson ether synthesis, primary alkyl halides like 1,4-dibromobutane are ideal electrophiles because they minimize competing elimination (E2) pathways[1]. However, the bifunctional nature of 3-(dimethylamino)phenol introduces a competition between O-alkylation (desired) and N-alkylation (formation of an unwanted quaternary ammonium salt).

The causality behind base selection dictates the reaction's success:

• Nucleophile Activation : Neutral alcohols are poor nucleophiles. A base is required to deprotonate the phenol (pKa ~9.5) into a phenoxide anion, which is a vastly superior nucleophile[1].

• Base Strength & Kinetics : Stronger bases like NaH ensure irreversible and complete deprotonation of the alcohol[2]. If a weak base is used, the equilibrium leaves a significant concentration of neutral tertiary amines, which can slowly attack the 1,4-dibromobutane, degrading the overall yield.

• Solvent Effects : Polar aprotic solvents like Dimethylformamide (DMF) solvate the counter-cation (e.g., Na⁺), leaving the phenoxide anion "naked" and highly reactive, which dramatically accelerates the S_N2 reaction[2].

Reaction pathways showing base-dependent chemoselectivity in Williamson ether synthesis.

Quantitative Data: Base Catalyst Comparison

The table below summarizes the performance of various base/solvent systems for this specific transformation. Data is synthesized from standardized Williamson ether protocols for substituted phenols[3].

Base Catalyst	Solvent	Temp (°C)	Time (h)	O:N Selectivity	Isolated Yield (%)
NaH (1.2 eq)	DMF	0 to 25	3	>98:2	92 - 95
Cs₂CO₃ (1.5 eq)	DMF	60	6	95:5	85 - 89
NaOH / TBAB	Toluene/H₂O	70	8	85:15	78 - 82
K₂CO₃ (2.0 eq)	Acetone	56 (Reflux)	18	80:20	70 - 75

Key Takeaways:

• NaH/DMF provides the highest yield (up to 96% in similar systems) because it prevents N-alkylation through rapid, quantitative phenoxide generation[3].

• K₂CO₃/Acetone is safer and easier to handle but requires extended reflux times (18h) and suffers from lower yields (70-75%) due to competing side reactions[3].

Self-Validating Experimental Protocols

To ensure reproducibility, the following methodologies are designed as self-validating systems, providing physical and analytical cues to confirm reaction progress.

Protocol A: The Optimal Route (NaH in DMF)

This method is recommended for drug development workflows where high yield and purity are paramount.

• Preparation : In an oven-dried, nitrogen-purged round-bottom flask, dissolve 3-(dimethylamino)phenol (1.0 eq) in anhydrous DMF (0.2 M).

• Deprotonation : Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) in small portions.

  • Self-Validation Cue: The reaction will immediately effervesce. The evolution of H₂ gas confirms the deprotonation is occurring. Once bubbling completely ceases and the solution becomes homogeneous, quantitative alkoxide formation is validated.

• Alkylation : Add 1,4-dibromobutane (4.0 eq) dropwise.

  • Causality Note: A large excess of the dihalide is mathematically required to suppress bis-alkylation (where two phenol molecules react with one dibromobutane chain).

• Propagation & Monitoring : Remove the ice bath, allow the reaction to warm to 25 °C, and stir for 3 hours. Monitor via TLC (Hexane:EtOAc 4:1).

  • Self-Validation Cue: The starting phenol spot (R_f ~0.3, stains dark with KMnO₄) should completely disappear, replaced by a new, less polar UV-active spot (R_f ~0.6).

• Workup : Quench cautiously with cold water. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to pull the DMF into the aqueous phase. Dry over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to yield the pure ether.

Protocol B: The Mild Alternative (K₂CO₃ in Acetone)

This method is suitable for scale-up environments where the use of pyrophoric NaH is restricted, though it sacrifices some yield.

• Preparation : Dissolve 3-(dimethylamino)phenol (1.0 eq) and 1,4-dibromobutane (4.0 eq) in reagent-grade Acetone (0.2 M).

• Catalysis : Add finely powdered, anhydrous K₂CO₃ (2.0 eq).

• Reaction : Equip the flask with a reflux condenser and heat to 56 °C for 18 hours.

  • Causality Note: Because K₂CO₃ is insoluble in acetone, the reaction occurs at the solid-liquid interface. Vigorous stirring is mandatory to maintain a high collision frequency.

• Monitoring : Check via TLC.

  • Self-Validation Cue: Alongside the product spot, expect to see highly polar baseline material. This baseline material represents the quaternary ammonium salts formed via slow N-alkylation.

• Workup : Cool to room temperature. Filter the suspension through a Celite pad to remove the inorganic potassium salts. Concentrate the filtrate and purify via chromatography.

References

• Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles. PubMed.
• A Comparative Guide to Williamson Ether Synthesis Conditions for Optimal Performance. BenchChem.
• The Williamson Ether Synthesis. Master Organic Chemistry.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Using Sodium Hydride and Potassium Carbonate as Bases in Synthesis of Substituted 2-Amino-4-aryl-7-propargyloxy-4H-chromene-3-carbonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(4-Bromobutoxy)-N,N-dimethylaniline

As a Senior Application Scientist, I recognize that handling bifunctional intermediates like 3-(4-Bromobutoxy)-N,N-dimethylaniline requires moving beyond basic safety data sheets. To ensure absolute operational safety and experimental integrity, we must understand the mechanistic causality behind the chemical's hazards.

This technical bulletin provides a self-validating, step-by-step framework for the safe handling, transfer, and disposal of this specific compound, empowering your laboratory to execute complex syntheses without compromising safety.

Mechanistic Hazard Profiling: The Dual-Threat Reality

3-(4-Bromobutoxy)-N,N-dimethylaniline is a highly reactive intermediate commonly utilized in the synthesis of tethered pharmaceutical agents and fluorophores[1]. Its danger lies in its bifunctional molecular architecture, which presents two distinct toxicological pathways:

• The N,N-Dimethylaniline Core (Systemic Toxicity): This moiety is highly toxic via dermal absorption, inhalation, and ingestion. In the liver, CYP450 enzymes N-demethylate and N-hydroxylate the aniline core into phenylhydroxylamine derivatives. These metabolites oxidize the Fe(II) in hemoglobin to Fe(III), causing methemoglobinemia —a condition that severely impairs oxygen transport, potentially leading to cyanosis or fatal hypoxia.

• The 4-Bromobutoxy Tail (Electrophilic Alkylation): The primary alkyl bromide acts as a potent electrophile. It is highly susceptible to bimolecular nucleophilic substitution ( SN​2 ) reactions. In a biological context, this makes the compound a dangerous alkylating agent capable of covalently modifying nucleophilic sites on DNA and cellular proteins, posing severe mutagenic and sensitizing risks[1].

Quantitative PPE Matrix

Standard laboratory personal protective equipment (PPE) is insufficient for this compound. N,N-dimethylaniline acts as a non-polar organic solvent that rapidly permeates standard nitrile gloves (breakthrough time often <10 minutes). To prevent systemic absorption, barrier materials must be chosen based on empirical permeation data.

PPE Component	Material Specification	Breakthrough Time / APF	Causality / Scientific Justification
Primary Gloves	Butyl Rubber (0.7 mm)	> 480 minutes	N,N-dimethylaniline rapidly degrades nitrile and latex. Butyl rubber provides maximum chemical resistance.
Secondary Gloves	Polyethylene/EVAL (Silver Shield)	> 240 minutes	Acts as a secondary inner barrier against the alkylating potential of the bromobutoxy tail[2].
Respiratory	Half-mask with OV Cartridge	APF 10	Protects against toxic aniline vapors if the compound must be temporarily handled outside a Class II fume hood.
Body Protection	Tychem® QC Apron	N/A	Prevents systemic absorption via accidental skin contact or splashing during scale-up transfers[2].

Hazard Mitigation & Operational Workflow

Figure 1: Hazard mitigation and operational workflow for dual-hazard aniline derivatives.

Step-by-Step Methodologies

Protocol A: Safe Handling and Closed-System Transfer

To prevent oxidative degradation of the aniline core and protect the operator from aerosolized alkylating agents, all transfers must be conducted using closed-system techniques.

• Environmental Control: Verify that your Class II fume hood is operating with a minimum face velocity of 100 fpm. Do not open the chemical container on an open bench under any circumstances.

• PPE Verification: Don a Tychem® apron, chemical splash goggles, and . Inspect the gloves for microscopic degradation or pinholes before proceeding.

• Inert Transfer:

  • For liquid states: Use a gas-tight glass syringe equipped with a PTFE-tipped plunger and a stainless-steel needle. Purge the syringe with inert gas (Ar/N 2​ ) three times prior to drawing the chemical.

  • For solid/oily states: Use an anti-static PTFE spatula. Weigh the material directly into a tared, sealable reaction vessel inside the fume hood.

• Immediate Decontamination: Rinse all spatulas and syringes immediately with a non-polar solvent (e.g., dichloromethane) into a dedicated waste beaker, followed by the nucleophilic quench solution described in Protocol B.

Protocol B: Waste Disposal and Chemical Quenching

Self-Validating Logic: Direct disposal of alkyl bromides into standard organic waste poses a latent exposure hazard to waste management personnel. Quenching the electrophile via an SN​2 reaction with a sulfur nucleophile ensures the waste is biologically inactive before it leaves your fume hood.

• Preparation of Quench Solution: In a dedicated waste flask, prepare a 10% (w/v) aqueous solution of sodium thiosulfate (Na 2​ S 2​ O 3​ ). Alternatively, a 1M solution of ethanolamine in methanol can be utilized as the nucleophile.

• Quenching Reaction: Slowly add the 3-(4-Bromobutoxy)-N,N-dimethylaniline waste (and any contaminated solvent rinses) to the vigorously stirred quench solution at room temperature.

• Validation: Allow the mixture to stir for a minimum of 2 hours. The thiosulfate reacts directly with the 4-bromobutoxy tail to form a water-soluble, non-toxic Bunte salt, neutralizing the alkylating hazard.

• Final Disposal: Transfer the neutralized, biphasic mixture to a properly labeled "Halogenated Organic Waste" container. Ensure the container is vented periodically to prevent pressure buildup from residual solvent vapors.

References

• ACS Publications (Journal of Medicinal Chemistry) - Potent Antitumor 9-Anilinoacridines and Acridines Bearing an Alkylating N-Mustard Residue. Contextualizes the reactivity and synthesis of bromobutoxy aniline derivatives. URL: [Link]

• CDC/NIOSH - Recommendations for Chemical Protective Clothing A-Z. Provides empirical breakthrough data for N,N-dimethylaniline against various barrier materials. URL:[Link]

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• 2. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC [archive.cdc.gov]